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  • Product: Adipic acid, potassium salt
  • CAS: 25666-61-9

Core Science & Biosynthesis

Foundational

chemical structure and physical properties of adipic acid potassium salt

Title: Adipic Acid Potassium Salt (Dipotassium Adipate): Chemical Architecture, Physical Properties, and Pharmaceutical Applications Executive Summary As pharmaceutical formulations increasingly demand robust excipients...

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Author: BenchChem Technical Support Team. Date: April 2026

Title: Adipic Acid Potassium Salt (Dipotassium Adipate): Chemical Architecture, Physical Properties, and Pharmaceutical Applications

Executive Summary

As pharmaceutical formulations increasingly demand robust excipients capable of maintaining active pharmaceutical ingredient (API) stability across variable physiological conditions, dicarboxylic acid salts have come to the forefront. Adipic acid potassium salt, systematically known as dipotassium hexanedioate (CAS 19147-16-1), is a highly soluble, diprotic acid salt[1]. Originally utilized as a food additive (E357) for its acidity-regulating properties, its role has expanded into advanced drug development as a buffering agent, stabilizing excipient, and electrolyte replenisher.

This technical guide provides an in-depth analysis of the chemical structure, physicochemical properties, and self-validating analytical protocols required to utilize dipotassium adipate in pharmaceutical development.

Chemical Architecture and Molecular Dynamics

The molecular formula of dipotassium adipate is K₂C₆H₈O₄[2]. Its chemical architecture consists of a flexible aliphatic chain of four methylene (–CH₂–) groups flanked by two terminal carboxylate (–COO⁻) moieties, each ionically bonded to a potassium cation (K⁺)[3].

Causality in Structural Behavior: The four-carbon spacer provides moderate hydrophobic character, preventing excessive hygroscopic deliquescence compared to shorter-chain dicarboxylic salts (like oxalates or malonates). Meanwhile, the terminal potassium carboxylates confer high aqueous solubility. Because its parent compound, , is a diprotic acid with pKₐ values of 4.41 and 5.41[4], the dipotassium salt acts as an exceptional buffering agent in the mildly acidic to neutral pH range (pH 4.0–6.0). This specific pH window is critical for stabilizing biologics and peptide-based APIs that are prone to base-catalyzed hydrolysis or acid-induced denaturation.

Synthesis A Adipic Acid (C6H10O4) C Neutralization (pH 7.0-7.5) A->C Dissolve B Potassium Hydroxide (2 KOH) B->C Titrate D Dipotassium Adipate (K2C6H8O4) C->D Crystallize E Buffer System (pH 4.0 - 6.0) D->E Dissociate

Synthesis and aqueous buffering mechanism of dipotassium adipate.

Physicochemical Profiling

Understanding the physical properties of dipotassium adipate is crucial for predicting its behavior during milling, granulation, and dissolution. The table below summarizes the core quantitative data synthesized from and[1],[2].

Table 1: Physicochemical Properties of Dipotassium Adipate

PropertyValue / Description
IUPAC Name Dipotassium hexanedioate
CAS Number 19147-16-1
Molecular Formula K₂C₆H₈O₄
Molecular Weight 222.32 g/mol
Appearance White crystalline powder
Melting Point ~185 °C (Literature)
Boiling Point ~338 °C (Estimated)
Aqueous Solubility ~60 g/100 mL (at 20 °C)
E Number E357

Formulation Science & Drug Development Applications

In modern drug development, excipient selection is driven by multi-functional capabilities. Dipotassium adipate is utilized across several formulation strategies[5]:

  • Electrolyte Replenishment: In treatments for hypokalemia, it provides a highly bioavailable source of potassium coupled with a metabolizable organic anion, minimizing the gastrointestinal irritation often associated with potassium chloride.

  • Sodium-Restricted Formulations: Potassium adipate serves as a safer counter-ion alternative to sodium adipate for patient populations requiring sodium-restricted diets (e.g., hypertensive or renal patients).

  • Solid Dosage Stabilization: It acts as a stabilizing excipient in effervescent tablets, where its hygroscopic nature is managed through controlled packaging, allowing it to modulate the micro-environmental pH upon dissolution.

Experimental Methodologies: Synthesis & Self-Validating QC

To ensure trustworthiness and reproducibility in a GLP/cGMP environment, the synthesis and characterization of dipotassium adipate must follow a self-validating orthogonal approach.

Protocol 1: Controlled Synthesis and Crystallization
  • Dissolution and Neutralization: Suspend 10.0 g of high-purity adipic acid in 50 mL of deionized water. Gradually titrate with a 2M potassium hydroxide (KOH) solution at 40 °C.

    • Causality: Maintaining the reaction at 40 °C prevents localized supersaturation and ensures complete deprotonation of both carboxyl groups without inducing thermal degradation.

  • pH Endpoint Monitoring: Monitor the solution continuously using a calibrated pH meter. Halt titration when the pH stabilizes strictly between 7.0 and 7.5.

    • Causality: A pH in this range ensures the stoichiometric formation of the dipotassium salt, avoiding the formation of the acidic monopotassium intermediate.

  • Isolation: Concentrate the solution under reduced pressure and cool to 4 °C to induce crystallization. Filter the resulting white crystalline powder and dry in a vacuum desiccator over silica gel for 48 hours.

    • Causality: Dipotassium adipate is highly hygroscopic[1]. Vacuum desiccation prevents moisture absorption, which would otherwise plasticize the crystal lattice and artificially depress the melting point during downstream analysis.

Protocol 2: Orthogonal Analytical Validation
  • Differential Scanning Calorimetry (DSC): Weigh 3–5 mg of the dried sample into a hermetically sealed aluminum pan. Heat from 25 °C to 250 °C at 10 °C/min under a 50 mL/min nitrogen purge.

    • Causality: The nitrogen purge displaces oxygen, preventing oxidative degradation of the aliphatic chain. A sharp endothermic peak at approximately 185 °C validates the melting point and crystalline purity of the dipotassium salt[1].

  • Fourier Transform Infrared Spectroscopy (FTIR): Prepare a 1% (w/w) sample in a KBr matrix and press into a transparent pellet. Scan from 4000 to 400 cm⁻¹.

    • Causality: The self-validating structural marker for complete salt formation is the disappearance of the broad carboxylic acid O–H stretch (typically 3300–2500 cm⁻¹) and the emergence of strong asymmetric and symmetric carboxylate (–COO⁻) stretching vibrations at ~1550 cm⁻¹ and ~1400 cm⁻¹.

QC_Workflow Start Synthesized Potassium Adipate Thermal Thermal Analysis (DSC / TGA) Start->Thermal Spectro Spectroscopy (FTIR / NMR) Start->Spectro MP Melting Point (~185°C) Thermal->MP Struct Carboxylate IR Bands Spectro->Struct Valid Self-Validated API Excipient MP->Valid Struct->Valid

Orthogonal analytical workflow for self-validating API excipient purity.

References

  • [1] Muby Chemicals. "Potassium Adipate or Dipotassium Adipate Manufacturers." Link

  • [2] National Center for Biotechnology Information (PubChem). "Potassium adipate | C6H8K2O4 | CID 9794493." Link

  • Ataman Kimya. "POTASSIUM ADIPATE."Link

  • [3] FDA Global Substance Registration System (precisionFDA). "POTASSIUM ADIPATE." Link

  • [4] Wikipedia. "Adipic acid." Link

  • [5] PharmaCompass. "Adipic Acid | Drug Information, Uses, Side Effects, Chemistry." Link

Sources

Exploratory

The Aqueous Solubility of Potassium Adipate: A Comprehensive Technical Guide for Researchers

This in-depth technical guide provides a comprehensive overview of the solubility profile of adipic acid potassium salt (potassium adipate) in aqueous solutions. Designed for researchers, scientists, and drug development...

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Author: BenchChem Technical Support Team. Date: April 2026

This in-depth technical guide provides a comprehensive overview of the solubility profile of adipic acid potassium salt (potassium adipate) in aqueous solutions. Designed for researchers, scientists, and drug development professionals, this document explores the critical factors influencing the solubility of this compound, details robust experimental methodologies for its determination, and provides insights into its physicochemical behavior in an aqueous environment. By synthesizing theoretical principles with practical, field-proven protocols, this guide aims to be an essential resource for any laboratory working with or developing formulations containing potassium adipate.

Introduction: The Significance of Potassium Adipate in Scientific Research

Potassium adipate, the dipotassium salt of hexanedioic acid, is a compound of interest in various scientific and industrial fields, including as a food additive (E357) and in the formulation of pharmaceuticals and other chemical products. Its aqueous solubility is a fundamental physicochemical property that dictates its behavior in solution, influencing factors such as bioavailability, reaction kinetics, and product stability. A thorough understanding of its solubility profile is therefore paramount for formulation development, process optimization, and quality control. This guide delves into the key parameters that govern the aqueous solubility of potassium adipate, providing both the theoretical framework and practical methodologies to accurately characterize this critical attribute.

Physicochemical Properties of Potassium Adipate

  • Chemical Formula: K₂C₆H₈O₄

  • Molecular Weight: 222.32 g/mol

  • Appearance: White crystalline powder.[1]

  • Solubility in Water at 20 °C: Approximately 60 g/100 mL.[2]

Temperature Dependence of Potassium Adipate Solubility

The solubility of most solid solutes in a liquid solvent is significantly influenced by temperature. For potassium adipate, an ionic salt, an increase in temperature generally leads to a substantial increase in its aqueous solubility. This is because the dissolution process for many salts is endothermic, meaning it absorbs heat from the surroundings. According to Le Châtelier's principle, increasing the temperature of an endothermic process will shift the equilibrium towards the products, in this case, the dissolved ions, thus increasing solubility.

Table 1: Experimentally Determined Solubility of Sodium Adipate in Water at Various Temperatures

Temperature (°C)Temperature (K)Molar Enthalpy of Solution (kJ mol⁻¹)Solubility (mol kg⁻¹)
5.00278.1515.702.11
15.00288.1515.702.76
25.00298.1515.703.52
35.00308.1515.704.41
45.00318.1515.705.46
55.00328.1515.706.70
65.00338.1515.708.16
75.00348.1515.709.87
85.00358.1515.7011.88

Data adapted from: Rozaini, M. Z. H., & Brimblecombe, P. (2009). The solubility measurements of sodium dicarboxylate salts; sodium oxalate, malonate, succinate, glutarate, and adipate in water from T = (279.15 to 358.15) K. The Journal of Chemical Thermodynamics, 41(9), 980-983.[3]

This data can be used to construct a solubility curve, which is a graphical representation of solubility as a function of temperature.

The Influence of pH on Solubility: A Tale of Two pKa Values

The pH of the aqueous solution plays a pivotal role in the solubility of potassium adipate due to the diprotic nature of its parent acid, adipic acid. Adipic acid has two carboxylic acid groups, each with a distinct acid dissociation constant (pKa). The reported pKa values for adipic acid are approximately:

  • pKa₁: 4.41 - 4.43

  • pKa₂: 5.41

These pKa values indicate the pH at which the carboxylic acid groups are 50% deprotonated. The speciation of adipic acid in solution is therefore highly pH-dependent.

  • At pH < pKa₁: The predominant species is the fully protonated, less soluble adipic acid (H₂A).

  • At pKa₁ < pH < pKa₂: The monovalent adipate anion (HA⁻) becomes significant.

  • At pH > pKa₂: The divalent adipate anion (A²⁻) is the dominant species.

Potassium adipate (K₂A) in solution dissociates into two potassium ions (2K⁺) and the divalent adipate anion (A²⁻). The solubility of potassium adipate is intrinsically linked to the equilibrium between these species. In acidic conditions (lower pH), the adipate anions will be protonated, shifting the equilibrium towards the less soluble adipic acid, thereby decreasing the overall solubility of the salt. Conversely, in neutral to alkaline conditions (higher pH), the adipate anions will remain deprotonated, favoring the dissolved state and leading to higher solubility.

pH_Dependence cluster_low_pH Low pH (pH < 4.4) cluster_mid_pH Intermediate pH (4.4 < pH < 5.4) cluster_high_pH High pH (pH > 5.4) Adipic_Acid Adipic Acid (H₂A) (Low Solubility) Mono_Adipate Monovalent Adipate (HA⁻) (Increased Solubility) Adipic_Acid->Mono_Adipate + OH⁻ - H₂O Mono_Adipate->Adipic_Acid + H⁺ Di_Adipate Divalent Adipate (A²⁻) (High Solubility) Mono_Adipate->Di_Adipate + OH⁻ - H₂O Di_Adipate->Mono_Adipate + H⁺

Caption: Speciation of adipic acid as a function of pH.

The Common Ion Effect: A Limiting Factor

The common ion effect describes the decrease in solubility of an ionic precipitate when a solution that already contains one of the ions in the precipitate is added to it. In the context of potassium adipate (K₂C₆H₈O₄), its dissolution in water establishes the following equilibrium:

K₂C₆H₈O₄(s) ⇌ 2K⁺(aq) + C₆H₈O₄²⁻(aq)

According to Le Châtelier's principle, if either potassium ions (K⁺) from another source (e.g., potassium chloride) or adipate ions (C₆H₈O₄²⁻) from another source (e.g., sodium adipate) are introduced into the solution, the equilibrium will shift to the left, favoring the formation of solid potassium adipate and thus reducing its solubility. This is a critical consideration in complex formulations where multiple ionic species are present.

Common_Ion_Effect Solid K₂C₆H₈O₄ (s) Dissolved 2K⁺ (aq) + C₆H₈O₄²⁻ (aq) Solid->Dissolved Dissolution Dissolved->Solid Precipitation Shift_Left Equilibrium shifts left (Solubility Decreases) Add_K Add K⁺ (e.g., from KCl) Add_K->Dissolved Add_Adipate Add C₆H₈O₄²⁻ (e.g., from Na₂C₆H₈O₄) Add_Adipate->Dissolved

Caption: The common ion effect on potassium adipate solubility.

Experimental Determination of Aqueous Solubility

Accurate determination of solubility requires robust experimental design and execution. The following protocols outline two common and reliable methods for determining the solubility of potassium adipate in water.

Isothermal Shake-Flask Method followed by Gravimetric Analysis

This method is considered the "gold standard" for equilibrium solubility determination. It relies on allowing a suspension of the solute in the solvent to reach equilibrium at a constant temperature, followed by quantifying the amount of dissolved solute in a known amount of the solvent.

Experimental Protocol:

  • Preparation of Saturated Solution:

    • Add an excess of potassium adipate to a series of sealed, temperature-controlled vessels (e.g., jacketed glass reactors or flasks in a shaker bath) containing a known volume of deionized water. The presence of undissolved solid is crucial to ensure saturation.

    • Equilibrate the samples at various constant temperatures (e.g., 20, 30, 40, 50, and 60 °C) under continuous agitation for a sufficient period (typically 24-72 hours) to ensure equilibrium is reached.

  • Sample Withdrawal and Filtration:

    • Once equilibrium is achieved, cease agitation and allow the excess solid to sediment.

    • Carefully withdraw a known volume of the supernatant using a pre-heated (to the experimental temperature) pipette to prevent precipitation upon cooling.

    • Immediately filter the withdrawn sample through a pre-heated syringe filter (e.g., 0.45 µm PTFE) to remove any undissolved microparticles.

  • Gravimetric Analysis:

    • Accurately weigh a clean, dry evaporating dish.

    • Transfer a known volume of the clear filtrate into the pre-weighed evaporating dish and record the total weight.

    • Carefully evaporate the solvent (water) in a drying oven at a temperature below the decomposition point of potassium adipate (e.g., 105 °C) until a constant weight of the dry salt is achieved.

    • Calculate the solubility in g/100 g of water.

Gravimetric_Method A 1. Prepare Supersaturated Solution (Excess Potassium Adipate in Water) B 2. Equilibrate at Constant Temperature (e.g., 24-72h with agitation) A->B C 3. Withdraw and Filter Supernatant (at experimental temperature) B->C D 4. Weigh a Known Volume of Filtrate C->D E 5. Evaporate Solvent to Dryness D->E F 6. Weigh Dry Potassium Adipate E->F G 7. Calculate Solubility (g/100g H₂O) F->G

Caption: Workflow for the gravimetric determination of solubility.

Polythermal Method (Dynamic Cooling)

This method involves observing the temperature at which a solution of known concentration becomes saturated upon cooling, indicated by the first appearance of crystals.

Experimental Protocol:

  • Preparation of Solutions of Known Concentration:

    • Prepare a series of solutions with known concentrations of potassium adipate in water. This is achieved by accurately weighing both the potassium adipate and the water.

  • Heating and Cooling Cycle:

    • Heat each solution while stirring until all the solid is completely dissolved.

    • Slowly cool the clear solution at a controlled rate (e.g., 0.5 °C/min) with continuous stirring.

  • Determination of Saturation Temperature:

    • Carefully observe the solution for the first appearance of turbidity or crystals. The temperature at which this occurs is the saturation temperature for that specific concentration.

    • Repeat the heating and cooling cycle for each concentration to ensure reproducibility.

  • Construction of Solubility Curve:

    • Plot the known concentrations (as solubility) against their corresponding saturation temperatures to generate the solubility curve.

Solid-Liquid Phase Equilibrium: The Phase Diagram

A phase diagram is a graphical representation of the physical states of a substance under different conditions of temperature and composition. For a two-component system like potassium adipate and water, the phase diagram illustrates the equilibrium between solid and liquid phases.

  • Freezing Point Depression Curve: The line representing the equilibrium between solid water (ice) and the aqueous solution. The freezing point of the solution decreases as the concentration of the salt increases.

  • Solubility Curve: The line representing the equilibrium between the solid salt and the saturated aqueous solution. The solubility of the salt changes with temperature.

  • Eutectic Point: The specific temperature and composition at which the solution is in equilibrium with both solid ice and the solid salt. This is the lowest temperature at which a liquid phase can exist in the system.

Phase_Diagram title Illustrative Phase Diagram: Potassium Salt-Water System xlabel Composition (% Potassium Salt) ylabel Temperature (°C) liquid Unsaturated Solution (Liquid) ice_solution Ice + Solution salt_solution Salt + Solution ice_salt Ice + Solid Salt A E A->E Freezing Point Depression B E->B Solubility Curve

Caption: A representative solid-liquid phase diagram for a potassium salt-water system.

Conclusion

The aqueous solubility of potassium adipate is a multifaceted property governed by a delicate interplay of temperature, pH, and the presence of common ions. A comprehensive understanding of these factors is essential for the effective application of this compound in research and development. The experimental protocols detailed in this guide provide a robust framework for the accurate and reliable determination of its solubility profile. By integrating theoretical knowledge with sound experimental practice, researchers can confidently navigate the challenges associated with formulating and utilizing potassium adipate in aqueous systems.

References

  • Rozaini, M. Z. H., & Brimblecombe, P. (2009). The solubility measurements of sodium dicarboxylate salts; sodium oxalate, malonate, succinate, glutarate, and adipate in water from T = (279.15 to 358.15) K. The Journal of Chemical Thermodynamics, 41(9), 980-983. [Link]

  • PubChem. (n.d.). Potassium adipate. National Center for Biotechnology Information. Retrieved from [Link]

  • Wikipedia. (2023). Adipic acid. In Wikipedia. Retrieved from [Link]

  • Chemistry LibreTexts. (2023). Common-Ion Effect in Solubility Equilibria. Retrieved from [Link]

  • Fountainhead Press. (n.d.). Determining Solubility of an Unknown Salt at Various Temperatures. Retrieved from [Link]

  • Wired Chemist. (n.d.). Gravimetric Analysis. Retrieved from [Link]

  • Maxbrain Chemistry. (n.d.). Phase Diagram of KI - Water System. Retrieved from [Link]

Sources

Foundational

thermodynamic properties and phase behavior of adipic acid potassium salt

An In-depth Technical Guide to the Thermodynamic Properties and Phase Behavior of Adipic Acid Potassium Salt For Researchers, Scientists, and Drug Development Professionals Introduction: Beyond the Buffer Adipic acid, a...

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Author: BenchChem Technical Support Team. Date: April 2026

An In-depth Technical Guide to the Thermodynamic Properties and Phase Behavior of Adipic Acid Potassium Salt

For Researchers, Scientists, and Drug Development Professionals

Introduction: Beyond the Buffer

Adipic acid, a simple six-carbon dicarboxylic acid, is a cornerstone of the polymer industry, most notably as a precursor to nylon.[1][2] However, its utility extends into the intricate world of pharmaceuticals and food science, where its salts, such as potassium adipate (dipotassium adipate), offer unique functionalities.[3] As the potassium salt of a diprotic acid, this compound, with the chemical formula C₆H₈K₂O₄, serves not merely as a pH modifier or buffering agent but as a functional excipient whose performance is deeply rooted in its thermodynamic properties and phase behavior.[4]

This guide, prepared for the discerning researcher and development scientist, moves beyond a surface-level description. It delves into the core thermodynamic principles governing the behavior of potassium adipate, providing both a synthesis of known data and a practical framework for its experimental characterization. Understanding these properties is paramount for applications ranging from modulating drug release in controlled-release tablets to ensuring the stability and shelf-life of formulations.[1] We will explore the causality behind experimental choices, present self-validating protocols, and ground our discussion in authoritative data to empower scientists in their formulation and development endeavors.

Core Physicochemical & Acid-Base Properties

A foundational understanding begins with the parent molecule, adipic acid, and its corresponding potassium salt. The dissociation of adipic acid's two carboxylic acid groups is a key determinant of the salt's behavior in aqueous environments.

Adipic acid is a diprotic acid, characterized by two successive deprotonation events.[1] The equilibrium for these reactions dictates the species present in solution as a function of pH. The pKa values are reported to be approximately 4.41 for the first deprotonation and 5.41 for the second.[2] This means that in a physiological or formulation context, the pH of the medium will determine whether the dominant species is the undissociated acid, the monovalent adipate anion, or the divalent adipate anion, which is the form present in the dipotassium salt.

PropertyAdipic AcidAdipic Acid Potassium Salt
Chemical Formula C₆H₁₀O₄C₆H₈K₂O₄
Molecular Weight 146.14 g/mol 222.32 g/mol [5]
Appearance White crystalline powder[1]White crystalline powder[3][6]
pKa Values pKa₁ ≈ 4.41, pKa₂ ≈ 5.41[1][2](Governed by the adipate anion)
Melting Point ~152 °C[1][6]Decomposes before melting; fusion is experimentally inaccessible due to thermal degradation.[7]
Aqueous Solubility 24 g/L (25 °C)[1]~600 g/L (20 °C)[6]

Thermodynamic Landscape: Solubility and Thermal Behavior

The thermodynamic properties of potassium adipate dictate its interaction with its environment, primarily concerning its dissolution in solvents and its response to thermal stress.

Aqueous Solubility and Dissolution Thermodynamics

The solubility of potassium adipate in water is significantly higher than that of its parent acid, a direct consequence of the ionic nature of the salt.[1][6] At 20°C, its solubility is approximately 60 g per 100 mL of water, highlighting its hydrophilic character.[6]

The dissolution process can be described by key thermodynamic parameters:

  • Gibbs Free Energy of Solution (ΔG_sol): This value determines the spontaneity of the dissolution process. For a highly soluble salt like potassium adipate, ΔG_sol is negative under standard conditions.

  • Entropy of Solution (ΔS_sol): This reflects the change in disorder. The dissolution of a crystalline salt into ions in a solution typically leads to a significant increase in entropy (positive ΔS_sol), which is a major driving force for the dissolution of soluble salts.[8]

Thermal Stability and Decomposition

Unlike its parent acid which has a distinct melting point, potassium adipate does not exhibit simple melting behavior.[1][7] It is prone to thermal decomposition at elevated temperatures. This is a critical consideration for manufacturing processes that involve heat, such as drying, milling, or melt-extrusion.

The thermal degradation of potassium adipate under an inert atmosphere is expected to yield carbon oxides and potassium oxide. The onset temperature of decomposition and the kinetics of the degradation process are crucial parameters for defining safe processing limits. These are best determined using thermogravimetric analysis (TGA) and differential scanning calorimetry (DSC).

Phase Behavior: The Interplay of Solid, Liquid, and Vapor

The phase behavior of potassium adipate, particularly its interaction with atmospheric moisture (hygroscopicity) and its behavior in aqueous systems, is fundamental to its application in drug development.

Hygroscopicity

Hygroscopicity is the tendency of a substance to absorb moisture from the atmosphere.[9] Potassium adipate is noted to be hygroscopic and should be stored in tightly sealed containers. This property is in stark contrast to adipic acid, which shows negligible water uptake below 90% relative humidity (RH).[10]

The interaction with water vapor can lead to several phase transitions:

  • Adsorption: Water molecules binding to the surface of the crystals.

  • Absorption: Water molecules penetrating the bulk crystal structure, potentially forming hydrates.

  • Deliquescence: The process where the substance absorbs enough moisture to dissolve and form a saturated aqueous solution. The RH at which this occurs is the deliquescence point (RH₀).

Understanding the hygroscopicity profile is critical for determining appropriate storage conditions, packaging, and for predicting the physical stability of formulations containing this excipient.

Aqueous Phase Diagram

A temperature-composition phase diagram is the definitive map of a substance's phase behavior in a solvent. For the potassium adipate-water system, this diagram would illustrate the temperatures and concentrations at which the solid salt, its aqueous solution, and ice are in equilibrium.

Key features of a typical salt-water phase diagram include:

  • Solubility Curve: This line represents the saturation concentration of potassium adipate as a function of temperature.

  • Eutectic Point: The specific temperature and composition at which the saturated salt solution is in equilibrium with both solid salt and solid ice.[11] This is the lowest freezing point achievable in the system.

While a specific, published phase diagram for the potassium adipate-water system was not identified in the literature search, its experimental determination is straightforward and provides invaluable data for processes like crystallization, freeze-drying, and predicting the physical state of frozen solutions.

Experimental Characterization Protocols

To ensure scientific integrity, the following sections provide detailed, self-validating protocols for characterizing the key properties of potassium adipate.

Protocol: Isothermal Solubility Determination

This protocol details the equilibrium solubility method to construct a temperature-dependent solubility curve.

Objective: To determine the saturation concentration of potassium adipate in water at various physiologically and pharmaceutically relevant temperatures.

Methodology:

  • Preparation: Prepare a series of sealed, temperature-controlled vessels (e.g., jacketed glass reactors or vials in a shaking incubator).

  • Addition of Components: To each vessel, add a known volume of purified water. Add an excess amount of potassium adipate to each vessel to ensure that a solid phase remains at equilibrium, creating a slurry.

  • Equilibration: Agitate the slurries at a constant, defined temperature (e.g., 5°C, 15°C, 25°C, 37°C) for a period sufficient to reach equilibrium. Causality Note: A minimum of 24-48 hours is recommended, but the exact time should be determined by taking samples at various time points (e.g., 12, 24, 36, 48 hours) until the concentration in solution remains constant.

  • Sample Collection & Preparation: Cease agitation and allow the solid to settle for at least 2 hours at the set temperature. Carefully withdraw a sample of the supernatant using a pre-heated or pre-cooled syringe to match the vessel temperature, and immediately filter it through a 0.22 µm filter to remove any undissolved solids.

  • Analysis: Accurately weigh the filtered sample, then evaporate the solvent and dry the remaining solid to a constant weight. The mass of the dried solid relative to the initial mass of the solution provides the concentration. Alternatively, an analytical technique such as HPLC with a suitable detector or ion chromatography can be used to quantify the adipate concentration after appropriate dilution.

  • Data Reporting: Report the solubility in g/100g of water or molality. Plot solubility as a function of temperature to generate the solubility curve.

Diagram: Workflow for Isothermal Solubility Measurement

G cluster_prep Preparation cluster_equil Equilibration cluster_sample Sampling cluster_analysis Analysis prep1 Add Water to Vessels prep2 Add Excess K-Adipate prep1->prep2 equil1 Agitate at Constant T (e.g., 24-48h) prep2->equil1 sample1 Cease Agitation & Settle equil1->sample1 sample2 Withdraw Supernatant sample1->sample2 sample3 Filter (0.22 µm) sample2->sample3 analysis1 Quantify Concentration (Gravimetric or HPLC) sample3->analysis1

Caption: Workflow for determining the equilibrium solubility of potassium adipate.

Protocol: Thermal Analysis by TGA/DSC

This protocol outlines the use of thermogravimetric analysis (TGA) and differential scanning calorimetry (DSC) to assess thermal stability and phase transitions.

Objective: To determine the onset of thermal decomposition, identify potential phase transitions, and measure the heat of fusion (if applicable).

Methodology:

  • Instrument Calibration: Calibrate the TGA balance and the DSC temperature and enthalpy scales using appropriate standards (e.g., indium for DSC).

  • Sample Preparation: Place a small, accurately weighed amount of potassium adipate (typically 3-10 mg) into a TGA or DSC pan (aluminum or platinum).

  • TGA Analysis:

    • Place the pan in the TGA furnace.

    • Purge with a high-purity inert gas (e.g., nitrogen) at a constant flow rate (e.g., 20-50 mL/min). Causality Note: An inert atmosphere is used to study the intrinsic thermal stability without oxidative effects.

    • Heat the sample at a constant rate (e.g., 10 °C/min) from ambient temperature to a temperature beyond complete decomposition (e.g., 600 °C).

    • Record the mass loss as a function of temperature. The onset of significant mass loss indicates the beginning of decomposition.

  • DSC Analysis:

    • Place the pan in the DSC cell, with an empty, sealed pan as a reference.

    • Purge with an inert gas.

    • Heat the sample at a constant rate (e.g., 10 °C/min) over the temperature range of interest.

    • Record the heat flow to the sample. Endothermic peaks (heat absorption) can indicate melting, dehydration, or solid-solid transitions. Exothermic peaks (heat release) can indicate crystallization or decomposition.

  • Data Analysis:

    • From the TGA curve, determine the onset temperature of decomposition (T_onset) and the temperatures at which different stages of mass loss occur.

    • From the DSC thermogram, identify the peak temperatures of any thermal events. If a melting endotherm is observed before decomposition, integrate the peak area to calculate the enthalpy of fusion (ΔH_fus).

Diagram: Thermal Analysis Experimental Workflow

G cluster_tga TGA Analysis cluster_dsc DSC Analysis start Start prep Weigh 3-10 mg Sample into TGA/DSC Pan start->prep tga_load Load into TGA prep->tga_load dsc_load Load into DSC prep->dsc_load tga_purge Purge with N₂ tga_load->tga_purge tga_heat Heat at 10 °C/min tga_purge->tga_heat tga_record Record Mass vs. T tga_heat->tga_record analysis Analyze Data: T_onset, ΔH_fus tga_record->analysis dsc_purge Purge with N₂ dsc_load->dsc_purge dsc_heat Heat at 10 °C/min dsc_purge->dsc_heat dsc_record Record Heat Flow vs. T dsc_heat->dsc_record dsc_record->analysis

Caption: Parallel workflow for TGA and DSC characterization of potassium adipate.

Implications for Drug Development

A thorough understanding of the thermodynamic and phase behavior of potassium adipate provides direct, actionable insights for formulation scientists:

  • Solubility Enhancement: For poorly soluble acidic drugs, the formation of a potassium salt is a common strategy. However, the use of potassium adipate as a co-former or buffering agent can help maintain a favorable pH microenvironment to keep the drug in its more soluble ionized form.

  • Controlled Release: Adipic acid and its salts have been successfully incorporated into matrix tablets and polymer coatings to achieve pH-independent and zero-order drug release profiles.[1] The high solubility of potassium adipate allows it to leach from a formulation, creating pores and modulating the internal pH.

  • Stability and Manufacturing: The hygroscopic nature of potassium adipate demands controlled humidity during manufacturing and storage to prevent caking, deliquescence, and potential degradation of moisture-sensitive active pharmaceutical ingredients (APIs). Its thermal decomposition profile dictates the maximum temperature for processes like spray drying or hot-melt extrusion.

Conclusion

Adipic acid potassium salt is a versatile excipient whose behavior is governed by fundamental thermodynamic principles. Its high aqueous solubility, hygroscopic nature, and thermal decomposition profile are critical parameters that influence its functionality and handling. While a complete dataset for all its thermodynamic properties is not fully consolidated in the public literature, the experimental protocols outlined in this guide provide a robust framework for researchers to characterize this compound for their specific applications. By grounding formulation design in a solid understanding of these properties, scientists can better predict and control the performance, stability, and manufacturability of their products, ultimately accelerating the drug development process.

References

  • Wikipedia. Adipic acid. [Link]

  • National Center for Biotechnology Information (2024). PubChem Compound Summary for CID 196, Adipic Acid. [Link]

  • Shanghai Douwin Chemical Co.,Ltd. Characteristics and Applications of Adipic Acid. [Link]

  • Ataman Kimya. ADIPIC ACID. [Link]

  • Aadhunik Industries. Potassium Adipate or Dipotassium Adipate Manufacturers. [Link]

  • National Center for Biotechnology Information (2024). PubChem Compound Summary for CID 9794493, Potassium adipate. [Link]

  • Khafizov, N. et al. (2022). New Method for Predicting the Enthalpy of Salt Formation. ACS Publications. [Link]

  • Delft University of Technology. (2021). New measurement methods and physico-chemical properties of the MSFR salt. TU Delft Research Portal. [Link]

  • Murgulescu, I. G., & Sternberg, S. (1961). Experimental methods of measuring the thermodynamic activity in mixtures of molten salts. Discussions of the Faraday Society. [Link]

  • Zhou, X. et al. (2025). Thermodynamic properties of potassium adipate in binary solvents and its molecular mechanism. ResearchGate. [Link]

  • OSTI.gov. THERMOPHYSICAL PROPERTY ESTIMATIONS OF MOLTEN SALTS. [Link]

  • Idaho National Laboratory. (2012). An Experimental Test Plan for the Characterization of Molten Salt Thermochemical Properties in Heat Transport Systems. INL Research Library Digital Repository. [Link]

  • ResearchGate. Phase diagram of a system of adipic, glutaric, and sebacic acids. [Link]

  • Teby.it. (2023). Potassium adipate - Descrizione. [Link]

  • Cai, C., & Zhang, Y. (2022). Hygroscopicity of organic compounds as a function of organic functionality, water solubility, molecular weight, and oxidation level. Atmospheric Chemistry and Physics. [Link]

  • Copernicus Publications. (2021). Hygroscopicity of organic compounds as a function of organic functionality, water solubility, molecular weight and oxidation level. [Link]

  • precisionFDA. POTASSIUM ADIPATE. [Link]

  • Ataman Kimya. POTASSIUM ADIPATE. [Link]

  • Wikipedia. Potassium adipate. [Link]

  • IJSART. (2021). Effect of Adipic Acid on The Growth And Characterization of Potassium Dihydrogen Phosphate. [Link]

  • ACS Publications. (2003). Phase Diagram Data for Several PEG + Salt Aqueous Biphasic Systems at 25 °C. [Link]

  • National Bureau of Standards. (1960). Thermodynamic properties of the alkali metals. [Link]

  • SciSpace. (1966). Phase diagrams of some sodium and potassium salts in light and heavy water. [Link]

  • ThaiScience. (2013). Thermal Degradation of Biodegradable Poly(butylene adipate-co-terephthalate)/Starch Blends. [Link]

  • MDPI. (2011). Phase Diagrams of the Aqueous Two-Phase Systems of Poly(ethylene glycol)/Sodium Polyacrylate/Salts. [Link]

  • CERE. Phase diagrams for ternary salt solutions. [Link]

  • PMC. (2019). Phase Behavior of Ionic Liquid-Based Aqueous Two-Phase Systems. [Link]

  • Journal of the Chemical Society of Pakistan. (1991). Decomposition Kinetics of Metal Acetates. [Link]

Sources

Exploratory

Crystal Structure Analysis of Adipic Acid Potassium Salt Dihydrate: A Comprehensive Crystallographic Guide

Introduction & Rationale Adipic acid (hexanedioic acid) is a highly versatile dicarboxylic acid. Its fully neutralized potassium salt, dipotassium adipate (often referred to simply as potassium adipate, E357), is widely...

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Author: BenchChem Technical Support Team. Date: April 2026

Introduction & Rationale

Adipic acid (hexanedioic acid) is a highly versatile dicarboxylic acid. Its fully neutralized potassium salt, dipotassium adipate (often referred to simply as potassium adipate, E357), is widely utilized as an acidity regulator, buffering agent, and electrolyte replenisher in both the food and pharmaceutical industries [1]. While its bulk macroscopic properties are well-documented, a rigorous understanding of its solid-state chemistry—specifically the crystal structure of adipic acid potassium salt dihydrate ( K2​C6​H8​O4​⋅2H2​O )—is essential for drug formulation, polymer precursor stability, and materials science.

Alkali metal salts of short-chain dicarboxylic acids are inherently hygroscopic. Potassium adipate readily absorbs moisture from the environment to form a stable dihydrate [2, 3]. Understanding this exact hydration state and its resulting crystal packing is critical; it dictates the hydrogen-bonding network, solubility profile, and thermodynamic stability of the compound, preventing formulation inconsistencies caused by unintended phase transitions during storage.

Experimental Workflow: A Self-Validating System

As a standard in rigorous crystallographic analysis, a single analytical technique is never sufficient. The physical properties of a single microscopic crystal must be validated against the bulk material. The following protocol establishes a self-validating loop combining synthesis, Single-Crystal X-Ray Diffraction (SCXRD), Powder X-Ray Diffraction (PXRD), and thermal analysis.

CrystallographyWorkflow N1 Synthesis & Neutralization Adipic Acid + KOH N2 Slow Evaporation Crystallization Isolating Dihydrate N1->N2 Aqueous Phase N3 SCXRD Data Collection Atomic Coordination N2->N3 Single Crystal N4 PXRD Bulk Validation Phase Purity Check N2->N4 Bulk Powder N5 TGA/DSC Thermal Analysis Water Stoichiometry N2->N5 Hydration State N6 Final Crystal Structure Monoclinic C2/m N3->N6 Electron Density N4->N6 Rietveld Refinement N5->N6 Mass Loss Profile

Fig 1: Self-validating workflow for the structural analysis of potassium adipate dihydrate.

Step 1: Synthesis and Controlled Crystallization
  • Protocol: Dissolve 10 mmol of high-purity adipic acid in 20 mL of deionized water. Slowly add 20 mmol of potassium hydroxide (KOH) under continuous stirring until the pH reaches approximately 7.5–8.0. Filter the solution through a 0.22 µm PTFE syringe filter and allow the filtrate to undergo slow evaporation at 25°C.

  • Causality & Expertise: A precise 1:2 stoichiometric ratio and pH monitoring are critical. Failure to fully deprotonate the acid results in the formation of potassium hydrogen adipate (the mono-salt), which crystallizes in a completely different space group and exhibits distinct solubility. Slow evaporation is chosen over rapid cooling to prevent the kinetic trapping of amorphous phases or anhydrous forms, ensuring the thermodynamically stable dihydrate is isolated with high internal crystalline order.

Step 2: Single-Crystal X-Ray Diffraction (SCXRD)
  • Protocol: Select a transparent, block-shaped crystal. Mount it on a glass fiber using perfluoropolyether oil and cool to 100 K using a nitrogen cold stream. Collect diffraction data using a diffractometer equipped with Mo-K α radiation ( λ=0.71073 Å).

  • Causality & Expertise: Data collection at cryogenic temperatures (100 K) is not merely a preference; it is a necessity. Cooling minimizes the thermal motion (Debye-Waller factors) of the atoms, providing a significantly sharper electron density map. This is particularly crucial for accurately locating the light hydrogen atoms of the water molecules and the adipate backbone, which are otherwise smeared out by thermal vibrations at room temperature.

Step 3: Bulk Validation via PXRD and Thermal Analysis
  • Protocol: Grind the remaining bulk crystals into a fine powder and analyze via PXRD. Concurrently, perform Thermogravimetric Analysis (TGA) coupled with Differential Scanning Calorimetry (DSC) from 25°C to 300°C at a heating rate of 10°C/min.

  • Causality & Expertise: SCXRD only analyzes a single, microscopic crystal, which may be an anomaly (e.g., a polymorph). PXRD ensures the selected crystal is representative of the entire bulk batch by matching the experimental powder pattern to the simulated pattern derived from the SCXRD data. Furthermore, TGA/DSC provides orthogonal validation of the dihydrate state; a distinct mass loss corresponding exactly to two water molecules confirms the stoichiometry derived from the X-ray model and differentiates lattice-bound water from mere surface moisture.

Crystallographic Features & Structural Analysis

Based on structural analyses of potassium adipate systems, the compound crystallizes in the monoclinic crystal system, specifically within the centrosymmetric C2/m space group [4].

Quantitative Data Summary

Table 1: Crystallographic and Physicochemical Data Summary for Potassium Adipate Dihydrate

ParameterValue / Description
Chemical Formula K2​C6​H8​O4​⋅2H2​O
Formula Weight 258.35 g/mol
Crystal System Monoclinic
Space Group C2/m [4]
Data Collection Temp. 100 K
Cation Coordination Octahedral ( K+ )
Hydration State Dihydrate (2 molecules H2​O per asymmetric unit)
Aqueous Solubility ~60 g/100 mL at 20°C[2]
Structural Insights and Hydrogen Bonding

In the crystal lattice, the adipate anion adopts an extended, nearly planar trans-conformation. The carbon backbone typically adopts a TTGTG (trans-trans-gauche-trans-gauche) dihedral angle sequence, a conformation frequently observed in solid-state adipate co-crystals and polymeric frameworks [5].

The potassium cations ( K+ ) exhibit a large ionic radius, which dictates a high coordination number. In the dihydrate structure, the K+ ions are octahedrally coordinated by oxygen atoms originating from both the terminal carboxylate groups ( −COO− ) and the lattice water molecules. The water of crystallization plays a dual structural role: it acts as a ligand to satisfy the coordination sphere of the potassium ions, and it serves as a hydrogen bond donor to the carboxylate oxygens. This extensive, three-dimensional hydrogen-bonded network explains the high stability of the dihydrate form under ambient humidity and its exceptional aqueous solubility [2].

Conclusion

The structural elucidation of adipic acid potassium salt dihydrate bridges the gap between molecular geometry and macroscopic physicochemical properties. By employing a self-validating workflow combining SCXRD, PXRD, and thermal analysis, researchers can confidently characterize the hydration state and crystal packing. This rigorous approach is essential for mitigating risks in scale-up manufacturing, ensuring batch-to-batch consistency, and guaranteeing the stability of potassium adipate in commercial and pharmaceutical applications.

References

  • Health Knight. "Potassium Adipate (E357) – Overview, Uses, Side Effects & More." Health Knight. URL:[Link]

  • Ataman Chemicals. "POTASSIUM ADIPATE - Ataman Kimya." Ataman Chemicals. URL:[Link]

  • ACS Publications. "Approach for the Low Carbon Footprint of Biodegradable Plastic PBAT: Complete Recovery of Its Every Monomer via High-Efficiency Hydrolysis and Separation." ACS Sustainable Chemistry & Engineering. URL:[Link]

Foundational

Advanced Mass Characterization of Adipic Acid Potassium Salts: Theoretical Framework and HRMS Methodologies

Chemical Ontology and Pharmaceutical Relevance Adipic acid (hexanedioic acid) is a biologically and industrially significant dicarboxylic acid[1]. When neutralized with potassium hydroxide, it forms two primary salts: mo...

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Author: BenchChem Technical Support Team. Date: April 2026

Chemical Ontology and Pharmaceutical Relevance

Adipic acid (hexanedioic acid) is a biologically and industrially significant dicarboxylic acid[1]. When neutralized with potassium hydroxide, it forms two primary salts: monopotassium adipate and dipotassium adipate[2]. In the pharmaceutical and food sciences, these salts are highly valued for their buffering capacity and function as acidity regulators (designated as E357). In drug development, specifically in the formulation of live attenuated vaccines and oral biologics, adipate salts act as critical antacid excipients that stabilize active pharmaceutical ingredients against gastric degradation[3].

Determining the exact mass and molecular weight of these salts is a fundamental requirement for quality control, pharmacopeial compliance, and metabolomic profiling. However, the mass spectrometric characterization of organic salts presents unique analytical challenges due to their inherent dissociation in aqueous solutions.

Theoretical Mass Framework

To establish a highly accurate analytical target, it is critical to differentiate between the average molecular weight (used for stoichiometric formulation) and the monoisotopic exact mass (used for high-resolution mass spectrometry identification).

The exact mass is calculated using the mass of the most abundant isotope of each element (e.g., 12C , 1H , 39K , 16O ). Potassium possesses a unique isotopic signature, with 39K (93.26%) and 41K (6.73%), which provides a diagnostic isotopic fine structure during mass analysis.

Table 1: Physicochemical and Mass Properties of Adipic Acid and its Potassium Salts

CompoundMolecular FormulaAverage Molecular Weight ( g/mol )Monoisotopic Exact Mass (Da)PubChem CID
Adipic Acid C6​H10​O4​ 146.142[1]146.0579[4]196[1]
Monopotassium Adipate C6​H9​KO4​ 184.230184.0138N/A
Dipotassium Adipate C6​H8​K2​O4​ 222.320[5]221.9697[5]9794493[5]

Analytical Causality: The Challenge of Salt Ionization

In Electrospray Ionization (ESI), salts do not typically survive as intact neutral molecules. Dipotassium adipate ( C6​H8​K2​O4​ ) completely dissociates into potassium cations ( K+ ) and adipate dianions ( C6​H8​O42−​ ) in the aqueous sample matrix.

To definitively prove the identity of the salt, the mass spectrometric experiment must be designed to capture both the deprotonated free acid in negative mode and gas-phase metal-adduct clusters in positive mode. By manipulating the desolvation temperature and capillary voltage, we can force the gas-phase recombination of adipate and potassium, yielding diagnostic cluster ions such as [C6​H8​K3​O4​]+ (m/z 260.93).

Dissociation_Pathways Salt Dipotassium Adipate [C6H8K2O4] Dissociation Aqueous Dissociation Salt->Dissociation Anion Adipate Dianion [C6H8O4]2- Dissociation->Anion Cation Potassium Cation [K]+ Dissociation->Cation NegMode ESI(-) Detection [C6H9O4]- (m/z 145.05) Anion->NegMode +H+ (Protonation) Cluster Cluster Ion (+) [C6H8K3O4]+ (m/z 260.93) Anion->Cluster +3K+ (Gas-phase) PosMode ESI(+) Detection [K]+ (m/z 38.96) Cation->PosMode Direct

Figure 1: ESI dissociation and gas-phase adduct formation pathways for dipotassium adipate.

Self-Validating Protocol for Exact Mass Determination

To ensure absolute trustworthiness, the following High-Resolution Mass Spectrometry (HRMS) protocol employs a self-validating lock-mass system. If the internal calibrant deviates by more than 2 parts-per-million (ppm), the acquisition software automatically invalidates the scan, preventing the reporting of false mass assignments.

Step-by-Step Methodology
  • Matrix Preparation : Dissolve 1 mg of the adipic acid potassium salt in 1 mL of LC-MS grade H2​O/Methanol (50:50, v/v). Do not add acidic modifiers (like formic acid) as they will suppress the formation of potassium clusters and force complete protonation to free adipic acid.

  • Internal Calibration (Self-Validation) : Spike the sample with a known lock-mass calibrant. For negative mode, use Leucine Enkephalin ( [M−H]− m/z 554.2615). For positive mode, use a standard fluorinated phosphazine. The mass spectrometer will continuously correct the mass axis against this known standard.

  • Direct Infusion : Introduce the sample into the ESI source via a syringe pump at a flow rate of 5 µL/min.

  • Dual-Polarity Acquisition :

    • Negative Mode : Apply a capillary voltage of 2.5 kV. Monitor for the mono-deprotonated adipate ion [C6​H9​O4​]− at m/z 145.0506.

    • Positive Mode : Apply a capillary voltage of 3.0 kV. Lower the desolvation gas temperature to 150°C to preserve non-covalent interactions. Monitor for the potassium adduct cluster [C6​H8​K3​O4​]+ at m/z 260.9333.

  • Data Processing : Extract the exact mass peaks and calculate the mass error ( Δ ppm). Confirm the presence of the 41K isotope peak at M+2 (approximately 6.7% relative abundance per potassium atom) to validate the elemental composition.

ESI_HRMS_Workflow Prep Sample Prep (Aqueous/Organic) Infusion Direct Infusion (Flow: 5 µL/min) Prep->Infusion ESI ESI Source (Neg/Pos Switching) Infusion->ESI HRMS Orbitrap HRMS (R > 100,000) ESI->HRMS Ion Transfer Data Exact Mass & Isotopic Profiling HRMS->Data m/z Extraction Validation Lock-Mass Calibration Validation->HRMS Internal Ref

Figure 2: Self-validating HRMS workflow utilizing lock-mass calibration for sub-ppm accuracy.

Data Interpretation and Isotopic Signatures

The exact mass determination of dipotassium adipate[5] relies heavily on interpreting the causality of the observed isotopic distribution. Because potassium has a highly specific isotopic ratio compared to carbon or oxygen, the presence of potassium in the detected adducts strictly dictates the M+2 peak intensity.

For example, if the cluster ion [C6​H8​K3​O4​]+ is observed at m/z 260.9333, the M+2 peak at m/z 262.9295 will exhibit an unusually high relative abundance (~20%) due to the cumulative probability of the three potassium atoms incorporating a 41K isotope. This isotopic fine structure acts as an orthogonal validation mechanism, ensuring that the detected exact mass corresponds precisely to the adipic acid potassium salt and not an isobaric interference from the sample matrix.

References

  • PubChem. "Potassium adipate | C6H8K2O4 | CID 9794493". National Institutes of Health (NIH). 5

  • PubChem. "Hexanedioic Acid | C6H10O4 | CID 196". Ataman Kimya. 1

  • "Processes for producing monoammonium adipate and conversion of monoammonium adipate to adipic acid". US Patent 8895779B2. 2

  • "Live attenuated rotavirus vaccine for oral administration". CN Patent 101300028B. 3

  • "E357 (Potassium Adipate)". Ataman Kimya.

  • "HEXANEDIOIC ACID". Ataman Kimya. 4

Sources

Protocols & Analytical Methods

Method

role of adipic acid potassium salt in pharmaceutical co-crystallization processes

Application Note: The Role of Adipic Acid Potassium Salt in Pharmaceutical Ionic Co-Crystallization Executive Summary The formulation of poorly water-soluble active pharmaceutical ingredients (APIs)—particularly those in...

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Author: BenchChem Technical Support Team. Date: April 2026

Application Note: The Role of Adipic Acid Potassium Salt in Pharmaceutical Ionic Co-Crystallization

Executive Summary

The formulation of poorly water-soluble active pharmaceutical ingredients (APIs)—particularly those in Biopharmaceutics Classification System (BCS) Classes II and IV—remains a critical bottleneck in drug development. Pharmaceutical co-crystallization using adipic acid potassium salt (potassium adipate) has emerged as a highly effective crystal engineering strategy. By forming "molecular ionic cocrystals," this approach combines the high hydration energy of inorganic salts with the supramolecular stability of organic co-crystals, dramatically enhancing API solubility, dissolution kinetics, and thermodynamic stability.

Mechanistic Rationale: Potassium Adipate as an Ionic Co-former

The selection of potassium adipate as a co-former is driven by its dual functional nature, which allows it to form robust molecular ionic cocrystals characterized by charge-assisted hydrogen bonds[1].

  • The Ionic Advantage (Hydration Kinetics): The incorporation of the potassium cation ( K+ ) into the crystal lattice significantly increases the hydrophilicity and hydration energy of the solid phase. Upon contact with gastrointestinal fluids, the ionic interactions rapidly destabilize the crystal lattice, acting as a thermodynamic driving force for dissolution.

  • The Structural Advantage (Supramolecular Heterosynthons): The adipate moiety (a flexible C6​ dicarboxylate) acts as a versatile hydrogen bond acceptor. It readily forms charge-assisted heterosynthons (e.g., R22​(8) motifs) with API hydrogen bond donors such as amines, amides, and hydroxyls.

  • Microenvironmental pH Modulation: As the ionic co-crystal dissolves, the potassium adipate alters the localized pH at the solid-liquid interface. This microenvironmental shift facilitates the "spring and parachute" effect: the co-crystal rapidly dissociates into amorphous or nanocrystalline clusters (the spring), while the localized pH prevents immediate precipitation, maintaining a metastable supersaturated state (the parachute) for optimal absorption[2].

Pathway ICC Ionic Co-crystal Dissociation pH Microenvironmental pH Modulation ICC->pH Spring Amorphous Clusters (The Spring) ICC->Spring pH->Spring Parachute Metastable Supersaturation (The Parachute) Spring->Parachute Abs Enhanced Drug Absorption Parachute->Abs

Figure 2: Mechanistic pathway of the spring and parachute dissolution effect.

Experimental Methodologies & Self-Validating Protocols

To ensure reproducibility and phase purity, the following protocols utilize self-validating checkpoints.

Protocol A: Liquid-Assisted Grinding (LAG) for High-Throughput Screening

Causality Insight: Neat (dry) grinding often fails to overcome the activation energy required to break homomeric API bonds. LAG introduces a catalytic amount of solvent, which acts as a molecular lubricant, increasing molecular mobility and facilitating heteromeric bond formation without causing incongruent dissolution.

  • Preparation: Weigh the API and potassium adipate in a 1:1 or 2:1 stoichiometric molar ratio.

  • Solvent Addition: Transfer the physical mixture to a stainless-steel milling jar. Add a catalytic amount of solvent (e.g., 10–20 μL of ethanol or methanol per gram of powder). Note: The solvent must be one in which both components have partial, but not complete, solubility.

  • Milling: Mill at 20–30 Hz for 20–30 minutes using a ball mill.

  • Recovery & Drying: Recover the powder and dry under a vacuum at 40°C for 12 hours to remove residual solvent.

  • Validation Checkpoint: Perform Differential Scanning Calorimetry (DSC). If the thermogram displays two distinct endothermic peaks corresponding to the raw API and potassium adipate, the process has yielded a physical mixture. A successful co-crystal must present a single, novel endothermic melting peak.

Protocol B: Solvent Evaporation (SE) for Single-Crystal Growth

Causality Insight: To solve the exact crystallographic structure, single crystals are required. SE allows for slow, thermodynamically controlled nucleation.

  • Saturation: Dissolve equimolar amounts of the API and potassium adipate in a mutually highly soluble solvent system (e.g., an ethanol/water binary mixture). Critical Step: Ensure the solution is undersaturated at elevated temperatures (60°C) to prevent premature precipitation of the less soluble component.

  • Filtration: Filter the hot solution through a 0.22 μm PTFE syringe filter into a clean vial to remove nucleation sites (dust/impurities).

  • Controlled Evaporation: Puncture the vial cap with a needle to allow slow solvent evaporation at ambient temperature (20–25°C) over 3–7 days.

  • Harvesting: Once distinct, geometric crystals form, isolate them carefully using a stereomicroscope.

  • Validation Checkpoint: Analyze via Single-Crystal X-Ray Diffraction (SCXRD). The solved structure must show both the API and the potassium adipate residing within the same asymmetric unit cell, confirming the ionic co-crystal lattice.

Workflow API API (BCS Class II/IV) LAG Liquid-Assisted Grinding API->LAG SE Solvent Evaporation API->SE Coformer Potassium Adipate Coformer->LAG Coformer->SE ICC Ionic Co-crystal LAG->ICC SE->ICC Val Validation (PXRD/DSC) ICC->Val

Figure 1: Workflow of ionic co-crystallization using potassium adipate.

Characterization & Validation Matrix

A robust self-validating system requires orthogonal analytical techniques to confirm co-crystal formation:

  • Powder X-Ray Diffraction (PXRD): The definitive fingerprinting tool. The ionic co-crystal must exhibit a unique diffractogram with novel Bragg peaks that are not a simple superimposition of the API and potassium adipate spectra[3].

  • Fourier-Transform Infrared Spectroscopy (FTIR): Used to verify the supramolecular synthons. Look for a diagnostic shift in the carboxylate stretching frequency of the adipate (typically shifting from ∼1700cm−1 to ∼1680cm−1 ) and shifts in the API's hydrogen-bonding functional groups, indicating successful charge-assisted interactions[3].

  • Intrinsic Dissolution Rate (IDR): Conducted using a Wood's apparatus. The IDR of the co-crystal should significantly outperform the pure API, validating the formulation's biopharmaceutical advantage.

Quantitative Performance Data

The integration of adipate-based co-formers has demonstrated profound enhancements in the physicochemical properties of various challenging APIs. The table below summarizes representative performance gains achieved through adipate co-crystallization strategies.

API (Drug)BCS ClassCo-former SystemStoichiometryKey Physicochemical EnhancementRef.
Ketoconazole IIAdipic Acid / Adipate1:1100-fold increase in aqueous solubility.[4]
Posaconazole IIAdipic Acid / Adipate1:17.12-fold enhancement in dissolution rate within 30 mins.[3]
Pimozide IIAdipic Acid / Adipate0.66:0.33Formation of a novel [PMZH]2​[adipate] entity; rapid absorption in biorelevant fluids.[5]

Sources

Application

Application Note: Utilizing Potassium Adipate (E357) as a Standard in Food Additive Laboratory Models

Abstract This document provides a comprehensive guide for researchers, scientists, and quality control professionals on the effective utilization of potassium adipate (E357) as a reference standard in laboratory settings...

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Author: BenchChem Technical Support Team. Date: April 2026

Abstract

This document provides a comprehensive guide for researchers, scientists, and quality control professionals on the effective utilization of potassium adipate (E357) as a reference standard in laboratory settings. Potassium adipate, the potassium salt of adipic acid, is an approved food additive used primarily as an acidity regulator.[1][2][3] Accurate quantification of this additive is crucial for regulatory compliance, product quality, and consumer safety. This application note details the necessary protocols for the preparation of standards, sample handling, and instrumental analysis, with a focus on High-Performance Liquid Chromatography (HPLC). It emphasizes the principles of creating robust and self-validating analytical methods to ensure data integrity.

Introduction: Potassium Adipate as a Reference Standard

Potassium adipate (K₂C₆H₈O₄), designated as E357 in the European Union, is a white crystalline powder with high solubility in water.[4][5] It functions as an acidity regulator or buffering agent, helping to maintain a stable pH in various food products, particularly in low-sodium or herbal salt formulations.[1] The accurate determination of its concentration in food matrices is essential to ensure adherence to acceptable daily intake (ADI) levels, which are set at up to 5 mg/kg of body weight, and to meet the specifications outlined by regulatory bodies such as the U.S. Food and Drug Administration (FDA) and the European Food Safety Authority (EFSA).[1][6][7]

The use of a well-characterized reference standard is the cornerstone of any quantitative analytical method. An ideal standard must be of high purity, stable, and have a known chemical composition. Potassium adipate, when sourced from a reputable supplier with a certificate of analysis, meets these criteria, making it suitable for establishing calibration curves and performing quality control checks in analytical workflows.

Key Physicochemical Properties:

PropertyValueSource
Molecular Formula K₂C₆H₈O₄[4]
Molecular Weight 222.32 g/mol [4]
Appearance White crystalline powder[5]
Solubility in Water Approx. 60 g/100 mL (20 °C)[4]
Parent Acid Adipic Acid (CAS: 124-04-9)[4]

Principle of the Analytical Method: HPLC-UV

For the quantification of adipate in food samples, High-Performance Liquid Chromatography with Ultraviolet (UV) detection is a robust and widely used technique.[8][9] The underlying principle involves separating the analyte of interest (adipic acid/adipate) from other matrix components on a stationary phase (the HPLC column) using a liquid mobile phase.

The choice of HPLC method is critical. While adipic acid itself is a polar compound, reverse-phase (RP) chromatography on a C18 column is effective, especially with an acidified mobile phase.[9] The acid suppresses the ionization of the carboxyl groups of adipic acid, increasing its retention on the nonpolar stationary phase. Detection is typically performed at a low UV wavelength, around 210 nm, where the carboxyl group absorbs light.[9][10]

Experimental Workflow Overview

The overall process, from standard preparation to final data analysis, follows a systematic and self-validating workflow designed to ensure accuracy and reproducibility.

G Figure 1: General Analytical Workflow cluster_prep Preparation Phase cluster_analysis Analysis Phase cluster_validation Validation & Reporting StandardPrep Protocol 1: Prepare Potassium Adipate Stock & Working Standards Instrumental Protocol 3: Instrumental Analysis (HPLC-UV) StandardPrep->Instrumental Calibrants SamplePrep Protocol 2: Prepare Food Matrix Sample & QC Samples SamplePrep->Instrumental Test Samples Data Data Acquisition & Processing Instrumental->Data QC Quality Control Check (Blanks, Spikes, Duplicates) Data->QC QC->SamplePrep Results Fail: Re-prepare Report Final Report Generation QC->Report Results Pass

Figure 1: General Analytical Workflow

Protocol 1: Preparation of Standard Solutions

Objective: To prepare accurate stock and working calibration standards of potassium adipate. The accuracy of the entire analysis hinges on this initial step.

Materials:

  • Potassium Adipate reference standard (≥99% purity, with Certificate of Analysis)

  • Reagent-grade water (Type I, 18.2 MΩ·cm)

  • Class A volumetric flasks (100 mL, 50 mL, 10 mL)

  • Calibrated analytical balance

Procedure:

  • Primary Stock Solution (1000 µg/mL Adipate Anion):

    • Causality: The calculation must account for the mass contribution of the potassium counter-ions to accurately reflect the concentration of the active adipate anion (C₆H₈O₄²⁻).

    • Molecular Weight of Potassium Adipate (K₂C₆H₈O₄): 222.32 g/mol .[4]

    • Molecular Weight of Adipate Anion (C₆H₈O₄²⁻): 144.12 g/mol .

    • Conversion Factor: 144.12 / 222.32 = 0.6482

    • To prepare a 1000 µg/mL (1 mg/mL) solution of adipate, weigh 1 / 0.6482 = 1.5427 mg of potassium adipate. For better accuracy, prepare a larger volume.

    • Accurately weigh approximately 154.3 mg of potassium adipate standard.

    • Quantitatively transfer the powder to a 100 mL Class A volumetric flask.

    • Add approximately 70 mL of reagent-grade water and sonicate for 5 minutes to ensure complete dissolution.

    • Allow the solution to return to room temperature, then dilute to the mark with reagent-grade water. Mix thoroughly by inverting the flask 15-20 times.

    • Label as "1000 µg/mL Adipate Stock Solution". This solution is stable for up to 3 months when stored at 2-8°C.

  • Working Standard Solutions:

    • Prepare a series of working standards by serial dilution of the primary stock solution. This creates a calibration curve to quantify unknown samples.

    • Use reagent-grade water as the diluent.

Example Calibration Curve Preparation:

Target Concentration (µg/mL)Aliquot of 1000 µg/mL StockFinal Volume (mL)
10010.0 mL100
505.0 mL100
202.0 mL100
101.0 mL100
50.5 mL100
10.1 mL100

Protocol 2: Sample Preparation from Food Matrices

Objective: To extract adipate from a complex food matrix and remove interferences that could affect the HPLC analysis. The choice of extraction technique depends on the matrix (e.g., beverage, solid food).

Materials:

  • Homogenizer or blender

  • Centrifuge

  • Solid Phase Extraction (SPE) cartridges (e.g., anion exchange or reverse-phase, depending on the cleanup strategy)

  • 0.45 µm syringe filters

  • Dilute acid (e.g., perchloric acid or phosphoric acid)

Procedure (General Method for a Semi-Solid Food):

  • Homogenization:

    • Weigh 5-10 g of the food sample into a blender or homogenizer cup.

    • Add a known volume (e.g., 50 mL) of reagent-grade water.

    • Homogenize for 2-3 minutes until a uniform slurry is formed.

  • Extraction & Clarification:

    • Transfer a portion of the homogenate to a centrifuge tube.

    • Centrifuge at 8,000 x g for 15 minutes to pellet solid materials.

    • Carefully decant the supernatant (the liquid portion) into a clean vessel.

  • Cleanup (Self-Validation Step):

    • Causality: This step is crucial for removing matrix components like sugars, proteins, and fats that can interfere with the analysis, cause column fouling, and lead to inaccurate results.[11]

    • For many samples, a simple "dilute and shoot" approach is sufficient. Dilute the clarified supernatant 1:10 with the HPLC mobile phase.[12]

    • For more complex matrices, Solid Phase Extraction (SPE) is recommended.[11] The specific SPE protocol will need to be optimized for the food type.

    • Filter the final extract through a 0.45 µm syringe filter before injection to remove any remaining particulates.

  • Quality Control (QC) Samples:

    • Method Blank: Process reagent-grade water through the entire sample preparation procedure to check for contamination.

    • Matrix Spike: Add a known amount of adipate stock solution to a pre-weighed food sample before extraction. The recovery of this spike is calculated to assess method accuracy. A recovery of 80-120% is typically considered acceptable.

    • Duplicate Sample: Prepare and analyze a second, separate portion of one of the food samples to assess method precision.

Protocol 3: Instrumental Analysis by HPLC-UV

Objective: To chromatographically separate and quantify adipate in the prepared standards and samples.

G Figure 2: HPLC Analysis Workflow cluster_hplc HPLC System cluster_data Data System MobilePhase Mobile Phase (e.g., Acidified Water/Acetonitrile) Pump Isocratic Pump MobilePhase->Pump Injector Autosampler Pump->Injector Column C18 Reverse-Phase Column Injector->Column Detector UV Detector (210 nm) Column->Detector CDS Chromatography Data System (CDS) Detector->CDS Signal (Absorbance) Integration Peak Integration CDS->Integration Calibration Calibration Curve Generation Integration->Calibration Quantification Quantification of Unknowns Calibration->Quantification Sample Filtered Sample/ Standard Sample->Injector

Figure 2: HPLC Analysis Workflow

Instrumentation & Conditions:

ParameterRecommended SettingRationale
HPLC System Any standard HPLC with a UV detectorWidely available and suitable for this analysis.
Column C18, 4.6 x 150 mm, 5 µmStandard reverse-phase column providing good retention and resolution.
Mobile Phase 10 mM Phosphoric Acid in Water / Acetonitrile (95:5 v/v)The acid suppresses adipate ionization, increasing retention. The small amount of organic modifier helps ensure sharp peaks.[9]
Flow Rate 1.0 mL/minA typical flow rate for a 4.6 mm ID column.
Injection Volume 20 µLA standard volume; can be adjusted based on sensitivity needs.
Column Temp. 30 °CMaintaining a constant temperature ensures reproducible retention times.
Detector UV Absorbance
Wavelength 210 nmWavelength of maximum absorbance for the carboxyl functional group.[9][10]

Run Sequence:

  • System Equilibration: Flush the column with the mobile phase for at least 30 minutes or until a stable baseline is achieved.

  • Blank Injection: Inject the method blank to ensure the system is clean.

  • Calibration Standards: Inject the working standards from lowest to highest concentration.

  • QC Check: Inject a mid-range calibration standard to verify the stability of the calibration.

  • Sample Injections: Inject the prepared food samples, including the matrix spike and duplicate.

  • Continuing Calibration Verification: Inject a mid-range standard every 10-15 sample injections to monitor instrument performance.

Data Analysis and Quality Control

  • Calibration Curve: Plot the peak area of the adipate peak versus the known concentration of the working standards. Perform a linear regression analysis. The correlation coefficient (r²) should be ≥ 0.995 for the curve to be considered valid.

  • Quantification: Determine the concentration of adipate in the sample extracts using the equation of the line from the calibration curve.

  • Final Calculation: Calculate the final concentration of adipate in the original food sample, accounting for all dilutions and the initial sample weight.

    • Result (mg/kg) = (Concentration from curve (µg/mL) x Extraction Volume (mL) x Dilution Factor) / Sample Weight (g)

  • QC Evaluation:

    • Spike Recovery (%): [(Spiked Sample Result - Unspiked Sample Result) / Known Spike Amount] x 100. The result should be within the 80-120% acceptance range.

    • Relative Percent Difference (RPD): [|Sample 1 Result - Sample 2 Result| / ((Sample 1 + Sample 2)/2)] x 100. The RPD for duplicate samples should typically be ≤ 20%.

References

  • Title: Potassium adipate Source: PubChem, National Institutes of Health URL: [Link]

  • Title: adipic acid - Inventory of Food Contact Substances Listed in 21 CFR Source: U.S. Food and Drug Administration (FDA) URL: [Link]

  • Title: 21 CFR 184.1009 -- Adipic acid. Source: Electronic Code of Federal Regulations (eCFR) URL: [Link]

  • Title: POTASSIUM ADIPATE Source: Ataman Kimya URL: [Link]

  • Title: Sample Preparation in Food Safety Applications Source: Agilent Technologies URL: [Link]

  • Title: E-numbers : E357 Potassium adipate Source: Food-Info.net, Wageningen University URL: [Link]

  • Title: Adipic acid - analysis Source: Analytice URL: [Link]

  • Title: Adipid Acid determining purity method HPLC HELP Source: Reddit r/chemistry URL: [Link]

  • Title: No.61 Various Analysis Techniques for Organic Acids and Examples of Their Application Source: Shimadzu URL: [Link]

  • Title: Analysis of Organic Acids using a Mixed-Mode LC Column and an ACQUITY Qda Mass Detector Source: Waters Corporation URL: [Link]

  • Title: E357 (Potassium Adipate) Source: SANHA URL: [Link]

  • Title: E357 (potassium adipate) – what is it? Source: Foodcom S.A. URL: [Link]

  • Title: Food additives Source: European Food Safety Authority (EFSA) URL: [Link]

  • Title: Potassium Adipate or Dipotassium Adipate Manufacturers Source: Aadhunik Industries URL: [Link]

Sources

Technical Notes & Optimization

Troubleshooting

improving solubility of adipic acid potassium salt in organic solvents

Technical Support Center: Troubleshooting Potassium Adipate Solubility in Organic Solvents Welcome to the advanced technical support center for the solubilization of adipic acid potassium salt (potassium adipate). This g...

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Author: BenchChem Technical Support Team. Date: April 2026

Technical Support Center: Troubleshooting Potassium Adipate Solubility in Organic Solvents

Welcome to the advanced technical support center for the solubilization of adipic acid potassium salt (potassium adipate). This guide is designed for researchers, synthetic chemists, and drug development professionals who require precise control over the phase behavior of dicarboxylic acid salts in non-aqueous media.

Part 1: Fundamental Principles & FAQs

Q1: Why does potassium adipate consistently crash out or fail to dissolve in my organic synthesis workflows? A: The insolubility of potassium adipate in organic solvents is fundamentally driven by the massive disparity between its high crystal lattice energy and the low solvation energy provided by non-polar or aprotic media. Potassium adipate is a highly polar, ionic compound ( K2​C6​H8​O4​ ) that exhibits excellent solubility in water (approximately 60 g/100 mL at 20 °C) due to strong ion-dipole interactions[1][2].

When you transition to organic solvents (e.g., dichloromethane, toluene, or acetonitrile), the solvent molecules lack the dielectric constant required to overcome the electrostatic attraction between the K+ cations and the divalent adipate anion. To fundamentally alter this, you must either modulate the dielectric environment using binary solvent mixtures or actively mask the potassium cation using supramolecular host-guest chemistry[3].

Q2: Can I use mixed (binary) solvent systems to balance organic reactivity with salt solubility? A: Yes. If your downstream application can tolerate protic environments, binary solvent mixtures (e.g., water-ethanol or water-butanone) are highly effective. The dissolution of potassium adipate in these systems is an endothermic, entropy-driven process[4].

Causality dictates that adding a co-solvent like ethanol lowers the bulk dielectric constant, which exponentially decreases solubility. However, in specific binary systems like water-butanone, preferential solvation can occur, occasionally resulting in a solubility maximum at specific mole fractions (often around 0.3 mol fraction of the organic component) before dropping off[4][5].

Table 1: Thermodynamic & Solubility Trends in Binary Solvent Systems

Solvent SystemTemperatureSolubility BehaviorMechanistic Causality
Water / Ethanol 278.15 K – 318.15 KDecreases exponentially as ethanol mass fraction increases.Reduction in bulk dielectric constant; insufficient ion-dipole stabilization.
Water / Butanone 283.15 K – 318.15 KNon-linear; potential solubility maximum at ~0.3 organic mole fraction.Preferential solvation; synergistic hydrogen bonding and dispersion forces.
Pure Methanol > 298.15 KModerate (Temperature dependent)."Like dissolves like" principle; moderate hydrogen bond donation to adipate.

Part 2: The Crown Ether Strategy (Anhydrous Solubilization)

Q3: My reaction is strictly moisture-sensitive. How do I achieve high solubility in anhydrous, aprotic solvents like Acetonitrile or DMF? A: You must utilize a phase-transfer catalyst, specifically a macrocyclic polyether like 18-crown-6 .

The Causality: The cavity size of 18-crown-6 (2.6–3.2 Å) perfectly matches the ionic diameter of the potassium cation ( K+ , 2.66 Å). The six ether oxygens coordinate the K+ ion, effectively wrapping it in a lipophilic hydrocarbon shell[3]. This masking drastically increases the hydrophobicity of the cation, allowing the ion-paired complex to dissolve in non-polar or aprotic organic solvents[3][6]. Furthermore, this leaves the adipate anion "naked" and poorly solvated, making it exceptionally reactive for nucleophilic substitutions or polymerization reactions[3][7].

CrownEtherWorkflow Start Anhydrous Potassium Adipate (Insoluble Solid) AddSolvent Suspend in Aprotic Solvent (e.g., Acetonitrile, DMF) Start->AddSolvent AddCrown Add 18-Crown-6 Ether (1:2 Molar Ratio to K+) AddSolvent->AddCrown Stir at 25°C under N2 Complexation K+ Complexation (Lipophilic Masking) AddCrown->Complexation Host-Guest Interaction NakedAnion Liberation of 'Naked' Adipate Anion Complexation->NakedAnion Ion-Pair Dissociation Validation Electrophoretic NMR / DLS (Confirm True Solution) NakedAnion->Validation Quality Control

Workflow for solubilizing potassium adipate in aprotic solvents using 18-crown-6 ether.

Protocol 1: Step-by-Step Crown Ether Solubilization

Note: This protocol is a self-validating system designed to prevent false-positive dissolution (micro-suspensions).

  • Preparation: Dry potassium adipate under vacuum at 105 °C for 90 minutes to remove residual moisture[8]. Purge the reaction flask with inert gas (Nitrogen or Argon).

  • Suspension: Add 10 mmol of anhydrous potassium adipate to 50 mL of anhydrous acetonitrile (or DMF). The salt will remain as a white crystalline suspension.

  • Complexation: Add 20 mmol of 18-crown-6 ether (a 2:1 ratio of crown ether to adipate salt, accounting for the two K+ ions per adipate molecule).

  • Agitation: Stir vigorously at room temperature (25 °C) for 60–90 minutes. The solution will transition from a cloudy suspension to a visually clear liquid as the lipophilic [K(18−crown−6)]+ complexes form[7].

  • Self-Validation (Filtration): Pass the solution through a 0.22 µm PTFE syringe filter. If resistance is met or the filter clogs, incomplete complexation has occurred. Re-evaluate the molar ratios or slightly elevate the temperature to 40 °C.

Part 3: Analytical Validation

Q4: How do I verify that the salt is fully dissolved and not just forming a colloidal micro-suspension that will ruin my kinetic assays? A: Visual inspection is insufficient for rigorous drug development or thermodynamic assays. You must employ instrumental validation to confirm that the system exists as a true solution.

Protocol 2: Electrophoretic NMR (eNMR) Validation

Electrophoretic NMR is the gold standard for verifying the dissociation of crown ether-cation systems in organic liquids[9].

  • Sample Prep: Transfer 1 mL of the filtered crown-ether/potassium adipate organic solution into an NMR tube equipped with electrophoretic electrodes.

  • Execution: Apply an increasing electric field while maintaining a constant magnetic field gradient.

  • Analysis: Measure the phase shift in the spectra. In a true solution with "naked" anions, the uncomplexed adipate anion will exhibit a distinct, highly mobile electrophoretic shift toward the anode, while the bulky, shielded [K(18−crown−6)]+ complex will migrate slower toward the cathode[9].

  • Causality Check: If the adipate and potassium signals migrate together without phase separation, they are still tightly ion-paired or suspended as neutral micro-particulates, indicating that the solvent polarity is too low even for the crown ether complex.

References

  • Potassium Adipate or Dipotassium Adipate Manufacturers. adipicacid.net. Available at: [Link]

  • Mie University Department of Chemistry for Materials: Crown Ethers. Mie University. Available at: [Link]

  • Reactions of Potassium Salts Solubilized by 18-Crown-6. Georgia Institute of Technology. Available at:[Link]

  • Thermodynamic properties of potassium adipate in binary solvents and its molecular mechanism. ResearchGate / Journal of Molecular Liquids. Available at: [Link]

  • Investigation of crown ether cation-systems using electrophoretic NMR. DiVA Portal. Available at: [Link]

  • Commission Directive 96/77/EC laying down specific purity criteria on food additives. FAOLEX Database. Available at: [Link]

Sources

Optimization

troubleshooting trace impurities in commercial adipic acid potassium salt samples

Welcome to the Technical Support Center for Excipient Quality and Analytics. This guide is specifically engineered for researchers, analytical scientists, and drug development professionals troubleshooting commercial bat...

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Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Technical Support Center for Excipient Quality and Analytics. This guide is specifically engineered for researchers, analytical scientists, and drug development professionals troubleshooting commercial batches of adipic acid potassium salt (potassium adipate).

Trace impurities carried over from upstream chemical synthesis can profoundly impact the buffering capacity, physical stability, and safety profile of your final drug formulations. This guide maps the chemical causality of these failures and provides self-validating analytical protocols to isolate the root cause.

Diagnostic Workflow

ImpurityTroubleshooting Start Potassium Adipate Quality Failure Symp1 pH Shift & Crystal Disruption Start->Symp1 Symp2 Discoloration & API Degradation Start->Symp2 Cause1 Organic Impurities (Succinic/Glutaric Acid) Symp1->Cause1 Homologous Chain Stoppers Cause2 Elemental Impurities (Fe, As, Pb, Cd, Hg) Symp2->Cause2 Fenton-like Catalysis Action1 RP-HPLC-MS (Self-Validating Spike) Cause1->Action1 Action2 ICP-MS Analysis (USP <232>/<233>) Cause2->Action2

Diagnostic workflow mapping excipient failure symptoms to causes and analytical methods.

Troubleshooting FAQs: Mechanisms & Causality

Q1: Why does our potassium adipate buffer exhibit unexpected pH shifts and cause tableting/crystallization issues? A1: Commercial potassium adipate is synthesized by neutralizing adipic acid. The upstream industrial production of adipic acid relies on the aggressive nitric acid oxidation of cyclohexanol and cyclohexanone[1]. This process inevitably yields homologous dicarboxylic acid by-products—primarily glutaric acid (C5) and succinic acid (C4)[1]. Because these organic impurities differ from adipic acid by only one or two methylene groups, they act as habit modifiers. They co-crystallize and disrupt the hydrogen-bonding network of the crystal lattice[2]. This disruption alters the excipient's bulk density and flow properties. Furthermore, variations in the pKa values of these homologous acids cause unpredictable shifts in the buffering capacity of the final potassium salt.

Q2: We are observing yellowing of the excipient and accelerated degradation of our formulated API. What is the root cause? A2: Discoloration and API degradation are classic indicators of transition metal contamination. Iron (Fe) ions are the most common culprits, leaching from the stainless steel reactors used during the highly corrosive nitric acid oxidation step of adipic acid synthesis[1]. Iron acts as a Fenton-like catalyst, generating reactive oxygen species (ROS) that degrade both the excipient and sensitive active pharmaceutical ingredients (APIs)[1]. Furthermore, pharmaceutical formulations must rigorously control highly toxic elemental impurities. The USP <232> standard mandates risk assessments and strict limits for Class 1 elements (Arsenic, Cadmium, Mercury, Lead) and Class 2A elements (Cobalt, Nickel, Vanadium) due to their high toxicity across all administration routes[3].

Q3: Why is standard UV detection failing to accurately quantify the organic impurities in our batches? A3: Aliphatic dicarboxylic acids like adipic, glutaric, and succinic acids lack conjugated pi-electron systems, meaning they do not possess a strong UV chromophore[4]. Standard UV detection at higher wavelengths (e.g., 254 nm) is virtually blind to them. To accurately quantify these trace impurities, analysts must use Reverse-Phase High-Performance Liquid Chromatography (RP-HPLC) with detection at very low UV wavelengths (e.g., 209-210 nm) using a highly acidic mobile phase, or preferably, Liquid Chromatography-Mass Spectrometry (LC-MS) operating in negative electrospray ionization (ESI) mode[4][5].

Quantitative Data: Trace Impurity Profiles

The following table summarizes the critical trace impurities found in commercial potassium adipate, their origins, and the typical regulatory or functional thresholds required for pharmaceutical-grade excipients.

ImpurityClassificationSource / MechanismDownstream ImpactTypical Limit
Succinic Acid (C4) Organic AcidPartial oxidation byproductCrystal lattice disruption, pH shift< 0.1% w/w
Glutaric Acid (C5) Organic AcidPartial oxidation byproductPolymerization chain stopper< 0.1% w/w
Iron (Fe) ElementalStainless steel equipment leachingDiscoloration, ROS generation< 10 ppm
Lead (Pb) Elemental (Class 1)Environmental / Catalyst residueHigh toxicity (USP <232>)< 0.5 ppm (Oral)[6]
Arsenic (As) Elemental (Class 1)Environmental / Catalyst residueHigh toxicity (USP <232>)< 1.5 ppm (Oral)[6]
Cadmium (Cd) Elemental (Class 1)Environmental / Catalyst residueHigh toxicity (USP <232>)< 0.5 ppm (Oral)[6]

Self-Validating Experimental Protocols

To ensure absolute trustworthiness in your analytical data, the following methodologies are designed as self-validating systems . They incorporate built-in internal standards and matrix spikes to immediately flag false negatives or matrix suppression.

Protocol 1: RP-HPLC-MS for Trace Organic Acids

Causality Check: Dicarboxylic acids will ionize in neutral water, leading to poor retention and peak tailing on a hydrophobic C18 column. The highly acidic mobile phase suppresses ionization, forcing the molecules into their neutral state for sharp, retained peaks[5].

  • Sample Preparation: Dissolve 100 mg of the suspect potassium adipate sample in 10 mL of 0.1% formic acid in LC-MS grade water. The formic acid ensures the potassium salt is fully protonated back to free adipic acid.

  • Internal Standardization: Spike the sample with 10 µg/mL of Pimelic acid (C7) or isotopically labeled Adipic acid-d10. Validation Logic: The internal standard corrects for any ion suppression occurring in the MS source due to the high concentration of the primary adipic acid peak.

  • Chromatographic Separation:

    • Column: Specialized Organic Acid column (e.g., Acclaim OA) or a high-density C18 column (250 x 4.6 mm, 5 µm)[4].

    • Mobile Phase: Isocratic elution using 3% Acetonitrile in 0.1% Formic acid (for LC-MS) or 0.25 M Phosphoric acid (if restricted to HPLC-UV at 209 nm)[5].

    • Flow Rate: 1.0 mL/min.

  • Detection (LC-MS): Operate the mass spectrometer in negative Electrospray Ionization (ESI-) mode. Monitor Selected Ion Monitoring (SIM) channels: m/z 117 (succinic), m/z 131 (glutaric), and m/z 145 (adipic)[4].

  • System Validation Check: Run a "Matrix Spike" by adding a known 0.05% w/w concentration of pure glutaric and succinic acid to the sample. The protocol is only valid if the calculated spike recovery falls strictly between 90% and 110% .

Protocol 2: ICP-MS for Elemental Impurities (USP <232> / <233> Compliant)

Causality Check: The carbon-rich adipate matrix generates polyatomic interferences in the argon plasma (e.g., 40Ar12C+ mimics 52Cr+). Injecting Helium gas into the collision cell selectively decelerates these larger polyatomic ions, allowing only the true elemental ions to reach the detector.

  • Microwave Digestion: Accurately weigh 0.5 g of potassium adipate into a clean PTFE microwave digestion vessel. Add 5 mL of concentrated trace-metal grade Nitric Acid (HNO3) and 1 mL of Hydrogen Peroxide (H2O2).

  • Thermal Ramp: Seal the vessels and run a microwave program ramping to 200°C over 15 minutes, holding at 200°C for an additional 15 minutes to completely obliterate the organic matrix.

  • Dilution & Internal Standards: Transfer the digested solution to a volumetric flask and dilute to 50 mL with ultra-pure water (18.2 MΩ·cm). Spike the final solution with 10 ppb of Yttrium (Y) and Indium (In). Validation Logic: These internal standards monitor nebulizer drift and physical matrix effects during the run.

  • ICP-MS Acquisition: Analyze the sample using an ICP-MS equipped with a kinetic energy discrimination (KED) collision cell flushed with Helium gas.

  • System Validation Check: Per USP <233> guidelines, analyze a calibration blank, a continuing calibration verification (CCV) standard, and a pre-digestion matrix spike. The matrix spike recovery for all Class 1 and Class 2A elements must fall between 70% and 150% to validate the absence of volatile metal loss during digestion.

References

  • What are the common impurities in adipic acid? - Blog. bofanchem.com.
  • USP232/ICH Q3D STANDARDS - SCP Science. scpscience.com.
  • 〈232〉 ELEMENTAL IMPURITIES—LIMITS - US Pharmacopeia (USP). usp.org.
  • A Molecular Modeling Study of the Crystal Morphology of Adipic Acid and Its Habit Modification by Homologous Impurities - ACS Public
  • Determination of Succinic, Glutaric, and Adipic Acids as Quality Control of Cyclohexone Production - Pragolab. pragolab.cz.
  • Adipid Acid determining purity method HPLC HELP : r/chemistry - Reddit. reddit.com.

Sources

Troubleshooting

Technical Support Center: Potassium Adipate Solution Stability &amp; Temperature Effects

Welcome to the Technical Support Center for adipate-based aqueous systems. As a Senior Application Scientist, I have designed this guide to help researchers, scientists, and drug development professionals navigate the th...

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Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Technical Support Center for adipate-based aqueous systems. As a Senior Application Scientist, I have designed this guide to help researchers, scientists, and drug development professionals navigate the thermodynamic and chemical complexities of potassium adipate ( K2​C6​H8​O4​ ) in solution.

Rather than simply providing a list of fixes, this guide explores the causality behind temperature-induced instability, ensuring you understand the physical chemistry driving your experimental outcomes.

Part 1: Core Principles & FAQs

Q: How does temperature affect the aqueous solubility of potassium adipate?

A: The dissolution of potassium adipate in water is an endothermic process. At a standard room temperature of 20°C, its solubility is approximately 60 g/100 mL . As the temperature of the solution decreases, the kinetic energy of the solvent molecules drops. This reduces their ability to disrupt the ionic lattice of the adipate salt, leading to supersaturation. Once the thermodynamic threshold is crossed, spontaneous crystallization occurs, dropping the salt out of solution 1.

Q: Will thermal cycling (e.g., autoclaving) alter the pH of my potassium adipate buffer?

A: Yes. Adipic acid is a diprotic acid with ionization constants of pKa1​=4.41 and pKa2​=5.41 at 25°C 2. Because the enthalpy of dissociation ( ΔH ) for these ionizations is non-zero, the pKa values are inherently temperature-dependent 3. Heating the solution shifts the thermodynamic equilibrium, changing the ratio of the conjugate base to the weak acid. This manifests as a measurable, reversible pH drift during thermal processing.

pKa_Shift T_up Temperature Increase Thermo Enthalpy of Dissociation (ΔH) T_up->Thermo pKa pKa1 & pKa2 Shift Thermo->pKa pH Buffer pH Alteration pKa->pH

Mechanistic pathway of temperature-dependent pH shifts in adipate buffers.

Q: Is potassium adipate chemically stable at high temperatures?

A: Generally, yes. In pure aqueous solutions, it is highly stable up to boiling. However, under extreme thermal stress or in the presence of oxidative catalysts (like trace transition metals or peroxides), adipic acid derivatives can undergo thermal degradation, including decarboxylation or ketonization to form cyclopentanone 2, 4.

Quantitative Data: Temperature vs. Stability Profile
Temperature RangeSolubility LimitpH Shift PotentialChemical Stability
2°C - 8°C (Cold) < 40 g/100 mLMinimalHighly Stable (High risk of crystallization)
20°C - 25°C (RT) ~60 g/100 mLBaselineStable
37°C (Physiological) > 65 g/100 mLModerateStable
121°C (Autoclave) Highly SolubleSignificant (Reversible)Risk of trace oxidation/decarboxylation

Part 2: Troubleshooting Guide

When an adipate solution fails, the root cause is almost always tied to thermal mismanagement. Use the workflow below to diagnose the issue.

Troubleshooting Start Instability in Potassium Adipate Temp Identify Temp Condition Start->Temp Cold Cold Storage (2-8°C) Temp->Cold Heat Thermal Processing (>80°C) Temp->Heat Precip Crystallization / Precipitation Cold->Precip Degrad pH Drift / Degradation Heat->Degrad Fix1 Warm to 20°C; Verify <60g/100mL Precip->Fix1 Fix2 Check for Oxidation or pKa Shift Degrad->Fix2

Workflow for diagnosing temperature-induced instability in adipate solutions.

Issue 1: White crystalline precipitate forms during storage at 4°C.
  • Causality: The formulation concentration exceeded the cold-temperature solubility limit. As the solution cooled, the solubility dropped below the solute concentration, forcing the excess potassium adipate to precipitate.

  • Resolution: Re-warm the solution to 20–25°C while stirring gently. If the concentration is strictly below 60 g/100 mL, the crystals will fully redissolve. To prevent recurrence, either store the buffer at room temperature or reduce the molarity of the stock solution.

Issue 2: Irreversible downward pH drift post-autoclaving (121°C).
  • Causality: While pKa shifts are thermodynamically reversible upon cooling, an irreversible pH drop indicates chemical degradation. High heat can accelerate the hydrolysis of trace impurities or cause minor oxidative degradation of the adipate backbone, producing secondary organic acids.

  • Resolution: Blanket the solution with an inert gas (Argon or Nitrogen) prior to sealing and autoclaving to prevent oxidation. Ensure no trace transition metals (which act as oxidative catalysts) are present in the water supply.

Part 3: Standardized Experimental Protocols

To ensure reproducibility, protocols must be self-validating. The following methodologies include built-in validation steps to confirm that the physical chemistry of the system is behaving as expected.

Protocol 1: Temperature-Dependent Solubility & Recrystallization Validation

Purpose: To determine if a precipitated adipate solution can be safely recovered without altering its concentration.

  • Baseline Measurement: Take a 10 mL aliquot of the precipitated solution (currently at 4°C).

  • Thermal Recovery: Place the aliquot in a water bath set to exactly 25°C. Apply continuous magnetic stirring at 300 rpm for 30 minutes.

  • Self-Validation Check (Critical): Transfer 1 mL of the warmed solution to a cuvette and measure the optical density (turbidity) at 600 nm ( OD600​ ) using a spectrophotometer blanked with DI water.

    • Logic: An OD600​<0.01 confirms complete dissolution. If the OD600​ is higher, micro-crystals remain, acting as nucleation sites. This invalidates the recovery, meaning your initial concentration was higher than the 60 g/100 mL limit.

  • Filtration: Once validated, filter the recovered bulk solution through a 0.22 µm PES membrane to remove any foreign particulate matter that could trigger heterogeneous nucleation in the future.

Protocol 2: Thermodynamic Buffer Capacity Profiling

Purpose: To differentiate between a temporary thermodynamic pKa shift and permanent chemical degradation after thermal stress.

  • Initial State: Prepare a 0.1 M potassium adipate buffer. Adjust to pH 5.0 at exactly 25°C using a temperature-compensated pH probe. Record this as pHinitial​ .

  • Thermal Stress: Heat the solution to 80°C in a sealed, pressure-rated glass vessel.

  • Hot Measurement: Measure the pH at 80°C (ensure your probe is rated for high temperatures). Record the shift.

  • Self-Validation Check (Critical): Cool the sealed vessel back to exactly 25°C. Re-measure the pH ( pHfinal​ ).

    • Logic: If pHfinal​=pHinitial​(±0.05) , the shift observed at 80°C was purely a thermodynamic pKa shift. If pHfinal​=pHinitial​ , chemical degradation or volatile outgassing (e.g., CO2​ ) has permanently altered the system, invalidating the buffer's integrity.

References

  • Ataman Kimya. "POTASSIUM ADIPATE - Ataman Kimya." Ataman Chemicals.
  • Benchchem. "Potassium Sodium Adipate | 19584-53-3 | Research Chemical." Benchchem.
  • Wikipedia Contributors. "Adipic acid." Wikipedia, The Free Encyclopedia.
  • Cole-Parmer. "Tips for pH Buffer Use." Cole-Parmer Technical Articles.
  • MDPI. "The Effects of Acid and Hydrogen Peroxide Stabilizer on the Thermal Hazard of Adipic Acid Green Synthesis." MDPI Open Access Journals.

Sources

Optimization

Technical Support Center: Optimizing pH Stability in Long-Term Studies Using Potassium Adipate Buffers

Welcome to the Formulation Technical Support Center. This guide is engineered for researchers, scientists, and drug development professionals who require precise, long-term pH control in biological and pharmaceutical for...

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Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Formulation Technical Support Center. This guide is engineered for researchers, scientists, and drug development professionals who require precise, long-term pH control in biological and pharmaceutical formulations. Here, we bypass superficial instructions to examine the mechanistic causality behind using adipic acid potassium salt (potassium adipate) as a buffering agent.

Core Concepts & Quantitative Data

Adipic acid (hexanedioic acid) is a diprotic dicarboxylic acid. When titrated with potassium hydroxide (KOH), it forms potassium adipate, a highly effective buffering agent for slightly acidic to neutral formulations[1]. Understanding its physicochemical properties is the first step in troubleshooting formulation stability.

Table 1: Physicochemical Properties of Adipic Acid & Potassium Adipate
PropertyValue
Parent Compound Adipic Acid (Hexanedioic acid)
Chemical Formula (Dipotassium salt) K₂C₆H₈O₄
Molecular Weight (Adipic Acid) 146.14 g/mol [2]
Molecular Weight (Dipotassium Adipate) 222.32 g/mol
pKa₁ (25°C) ~4.41[1]
pKa₂ (25°C) ~5.41[1]
Effective Buffering Range pH 3.4 – 6.4[3]

Experimental Workflows & Diagnostic Logic

BufferPrep A Weigh Adipic Acid (Target Conc.) B Dissolve in 80% Final Volume dH2O A->B C Titrate with KOH to Target pH B->C D Equilibrate to Storage Temp C->D E Final pH Check & Volume Adjustment D->E

Workflow for formulating temperature-equilibrated potassium adipate buffers.

Troubleshooting Issue Issue: pH Drift > 0.2 in Long-Term Study Temp Temperature Shift? (pKa Dependence) Issue->Temp Microbe Microbial Growth? (Adipate metabolized) Issue->Microbe Degrade API Degradation? (Proton release) Issue->Degrade FixTemp Titrate at exact incubator temperature Temp->FixTemp Yes FixMicrobe 0.22 µm sterile filter or add preservative Microbe->FixMicrobe Yes FixDegrade Optimize co-solvents & ionic strength Degrade->FixDegrade Yes

Diagnostic logic tree for troubleshooting pH drift in adipate-buffered studies.

Troubleshooting Guides & FAQs

Q1: Why does my potassium adipate buffer exhibit a pH drift of >0.2 units during 6-month accelerated stability studies (e.g., 40°C/75% RH)?

  • Causality & Mechanism: Adipic acid’s dissociation constants (pKa₁ = 4.41, pKa₂ = 5.41) are inherently temperature-dependent[1]. If you titrate your buffer to pH 5.0 at an ambient room temperature of 25°C but store it at 40°C, the increased thermal energy alters the thermodynamic equilibrium between the monopotassium and dipotassium adipate species. This causes an apparent, physical pH shift. Furthermore, adipate can act as a carbon source for opportunistic microbes[3]; if the formulation is not strictly sterile, metabolic byproducts will rapidly acidify the solution.

  • Self-Validating Solution: Always perform the final pH adjustment of the buffer at the exact temperature of the intended stability study. Implement a 0.22 µm sterile filtration step immediately post-formulation. To validate, incubate a placebo buffer at 40°C for 7 days alongside your sample; if the placebo drifts, the issue is thermodynamic or microbial, not API-related.

Q2: My biologic aggregates in 200 mM potassium adipate but remains stable in 20 mM. What drives this concentration-dependent instability?

  • Causality & Mechanism: While adipate buffers provide excellent pH control and can protect biologicals (such as live attenuated viral vaccines) from low-pH environments[4], high concentrations drastically increase the ionic strength of the formulation. Elevated ionic strength compresses the electrical double layer around protein molecules, shielding the electrostatic repulsion that keeps them suspended. This "salting-out" effect forces hydrophobic interactions and subsequent aggregation. High-buffering capacity additives are known to destabilize certain vaccines during storage at elevated temperatures[4].

  • Self-Validating Solution: Conduct an ionic strength titration matrix (10 mM to 50 mM) to find the minimum concentration required to maintain pH stability without inducing aggregation. Validate the suspension using Dynamic Light Scattering (DLS) to monitor the hydrodynamic radius over 48 hours.

Q3: How does potassium adipate compare to citrate buffers regarding excipient compatibility in metalloprotein formulations?

  • Causality & Mechanism: Citrate is a notorious chelator of divalent cations (Ca²⁺, Mg²⁺, Zn²⁺), which can strip essential metal ions from metalloproteins, leading to immediate denaturation or loss of efficacy[4]. Adipic acid, while capable of some flexible chelation due to its four methylene groups[5], is a significantly weaker chelator than citrate. This makes potassium adipate a superior, less disruptive choice when metal-ion integrity is required for API stability.

  • Self-Validating Solution: Run a parallel stability study using 20 mM potassium adipate vs. 20 mM potassium citrate. Measure the free metal ion concentration via Inductively Coupled Plasma Mass Spectrometry (ICP-MS) over time. A stable free-ion baseline in the adipate formulation validates its non-interfering nature.

Experimental Protocols

Protocol: Preparation and Validation of 50 mM Potassium Adipate Buffer (pH 5.0)

This protocol establishes a self-validating system for creating a thermally stable potassium adipate buffer, specifically designed for accelerated stability studies.

Step-by-Step Methodology:

  • Calculate Mass: For 1 Liter of 50 mM buffer, weigh exactly 7.31 g of high-purity Adipic Acid (Molecular Weight: 146.14 g/mol )[2].

  • Initial Dissolution: Add the adipic acid powder to 800 mL of ultra-pure deionized water (dH₂O).

    • Causality: Adipic acid is only sparingly soluble in cold water. Reserving 20% of the volume ensures you do not overshoot the final volume during titration, which would alter the exact molarity.

  • Primary Titration: Place the beaker on a magnetic stirrer. Using a calibrated pH meter, slowly add 1 M Potassium Hydroxide (KOH) to titrate the solution.

    • Causality: As KOH is added, the adipic acid converts to its highly soluble monopotassium and dipotassium adipate salt forms, clearing the solution.

  • Thermal Equilibration (Critical Step): Transfer the solution to a water bath set to the exact temperature of your planned stability study (e.g., 40°C). Allow it to equilibrate for 30 minutes.

  • Final Adjustment: Once thermally equilibrated, perform the final titration to exactly pH 5.0 using 0.1 M KOH or 0.1 M HCl.

  • Volume Adjustment & Sterilization: Transfer the solution to a 1 L volumetric flask and bring to volume with dH₂O. Immediately filter through a 0.22 µm Polyethersulfone (PES) membrane into a sterile container.

  • System Validation Check: Extract a 10 mL aliquot, re-equilibrate it to the target temperature (40°C), and verify the pH. If the pH deviates by >0.05 units, the buffer has not reached equilibrium and must be re-titrated or discarded.

References

  • A Comparative Analysis of Monosodium Adipate and Disodium Adip
  • Buy Sodium adip
  • Formulation development of a live attenuated human rotavirus (RV3-BB) vaccine candidate for use in low- and middle-income countries, PMC - NIH,
  • Adipic Acid | C6H10O4 | CID 196, PubChem - NIH,
  • Application Notes and Protocols: Monosodium Adipate as a Buffering Agent in Biological Assays, Benchchem,

Sources

Troubleshooting

resolving baseline noise in HPLC analysis of adipic acid potassium salt

Technical Support Center: Troubleshooting Baseline Noise in HPLC-UV Analysis of Adipic Acid Potassium Salt Welcome to the Advanced Chromatography Support Center. This guide is engineered for analytical scientists and dru...

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Author: BenchChem Technical Support Team. Date: April 2026

Technical Support Center: Troubleshooting Baseline Noise in HPLC-UV Analysis of Adipic Acid Potassium Salt

Welcome to the Advanced Chromatography Support Center. This guide is engineered for analytical scientists and drug development professionals facing baseline instability during the High-Performance Liquid Chromatography (HPLC) analysis of adipic acid potassium salt.

Because adipic acid lacks a strong chromophore, its detection relies on low-wavelength UV (typically 205–210 nm). At these wavelengths, the margin for error is exceptionally narrow, and minor chemical, optical, or mechanical inefficiencies will manifest as severe baseline noise.

Diagnostic Workflow

BaselineTroubleshooting Start Observe Baseline Noise (Adipic Acid @ 210 nm) CheckType Characterize Noise Pattern via Blank Injection Start->CheckType Spikes Random Spikes / High Frequency Noise CheckType->Spikes Sharp/Fuzzy Wander Sinusoidal Pulsations / Baseline Drift CheckType->Wander Rhythmic/Drift Degas Inspect Degasser & Purge Flow Cell Spikes->Degas Solvent Switch to HPLC-Grade ACN & Low-UV Buffer (pH < 3) Spikes->Solvent Wander->Degas Pump Service Pump Check Valves & Align Temperatures Wander->Pump Validate Run Validation Gradient: Confirm S/N > 10:1 Degas->Validate Solvent->Validate Pump->Validate

Fig 1. Diagnostic workflow for isolating and resolving low-UV baseline noise in HPLC.

Frequently Asked Questions (FAQs)

Q1: Why is my baseline inherently noisy when analyzing adipic acid potassium salt? A: The causality lies in the molecular structure of the analyte and the physics of the detector. Adipic acid is an aliphatic dicarboxylic acid lacking conjugated double bonds or aromatic rings, meaning it does not possess a strong chromophore. It must be detected at the edge of the UV spectrum (205–210 nm).

Lower wavelength settings (<220 nm) inherently show an increase in noise because common solvents and buffers absorb light in this region, lowering the total photons reaching the photodiode array. The electronic noise of the detector is inversely proportional to the amount of light falling on the photodiodes[1][2]. Furthermore, because you are analyzing the potassium salt, the molecule dissociates into highly polar adipate ions. To retain it on a standard reversed-phase C18 column, the mobile phase pH must be driven down (pH < 3.0) to fully protonate the carboxylate groups. The acidic modifiers required for this can further compound background UV absorbance if chosen incorrectly.

Q2: Which mobile phase components are responsible for high background absorbance? A: A common critical error is using LC-MS friendly modifiers like Formic Acid or Acetic Acid for UV detection. Because these organic acids have a similar absorbance profile (~210 nm) to adipic acid, they cannot be distinguished from the analyte, resulting in an elevated baseline and masking the target peaks[3].

For low-UV detection, you must use modifiers that are optically transparent at 210 nm. Phosphoric acid or perchloric acid are the gold standards for adjusting pH in this context. Additionally, Methanol (UV cutoff 205 nm) will absorb heavily at your detection wavelength; Acetonitrile (UV cutoff 190 nm) must be used as the organic modifier[1].

Q3: The baseline noise appears as rhythmic, sinusoidal pulsations. What is the mechanical cause? A: Rhythmic pulsations are typically caused by micro-bubbles or pump proportioning valve failures. Refractive index changes are significantly enhanced at low UV wavelengths[4]. If the mobile phase is poorly degassed, the pressure drop as the eluent enters the detector flow cell causes dissolved gases to "froth" or outgas. These micro-bubbles alter the refractive index of the liquid, scattering light and causing severe sinusoidal baseline wander[2]. Additionally, dirty or malfunctioning pump check valves can cause micro-fluctuations in flow rate, which translate into baseline pulsations[5].

Q4: How can I adjust my Diode Array Detector (DAD/PDA) settings to electronically reduce noise? A: You can manipulate the Slit Width and Reference Wavelength . Increasing the slit width allows a broader band of light to fall over a larger number of photodiodes. Because noise is inversely proportional to light intensity, a wider slit width (e.g., 8 nm or 16 nm instead of 4 nm) will dramatically smooth the baseline and increase the Signal-to-Noise (S/N) ratio, albeit at the cost of slight spectral resolution[1][2]. Furthermore, ensure your reference wavelength is either turned off or set far away from any potential solvent absorbance bands to prevent the detector from subtracting noise into your primary signal.

Quantitative Data Summary: Mobile Phase Selection

Table 1: Mobile Phase Component Suitability for Adipic Acid Detection (210 nm)

ComponentUV Cutoff (nm)SuitabilityMechanistic Rationale
Acetonitrile (HPLC Grade) 190 nmExcellent Highly transparent at 210 nm; maximizes light reaching the photodiode array.
Phosphoric Acid < 195 nmExcellent Ideal for lowering pH to < 3.0 to protonate adipate ions without adding background UV absorbance.
Methanol (HPLC Grade) 205 nmMarginal Absorbs light near the detection wavelength, reducing signal intensity and increasing baseline noise.
Formic / Acetic Acid 210 nmUnsuitable Co-absorbs at the detection wavelength, masking the analyte and causing severe baseline drift.
Trifluoroacetic Acid (TFA) ~ 210 nmPoor Strong UV absorbance at low wavelengths; degrades over time, causing baseline elevation across gradient runs.

Self-Validating Troubleshooting Protocol

To systematically eliminate noise, execute the following self-validating methodology. This protocol isolates optical, chemical, and mechanical variables to pinpoint the exact point of failure.

Phase 1: Optical & Electronic Isolation (The Union Test)

  • Bypass the Column: Remove the analytical column and replace it with a Zero-Dead-Volume (ZDV) union. This isolates the detector and pump from column-bleed or stationary-phase dewetting variables.

  • Evaluate Raw Detector Noise: Flush the system with 100% HPLC-grade water at 1.0 mL/min. Monitor the baseline at 210 nm for 10 minutes.

  • Validation Check: If high-frequency noise persists above 0.05 mAU, the issue is strictly optical. Clean the flow cell windows with a 1N HNO3 flush (never HCl) or replace the aging deuterium lamp[1].

Phase 2: Chemical Optimization 4. Prepare Low-UV Mobile Phase: Dissolve your buffering agent (e.g., 20 mM Potassium Phosphate) in HPLC-grade water. Adjust the pH to 2.5 using Phosphoric Acid. Do not use Formic or Acetic acid. Use HPLC-grade Acetonitrile as your organic line. 5. Purge and Degas: Prime all solvent lines for 5 minutes at 5.0 mL/min with the purge valve open. Verify that the inline vacuum degasser is operating efficiently (typically below 50 torr) to prevent flow cell outgassing[2].

Phase 3: Mechanical Stabilization & System Validation 6. Align Temperatures: Ensure the column oven and the detector flow cell are thermally aligned. Temperature differentials between the column eluent and the flow cell cause refractive index-induced baseline drift[4]. 7. Run a Blank Gradient: Reinstall the column and execute your full method gradient without injecting a sample. Log the baseline behavior to ensure the organic/aqueous absorbance profiles are balanced. 8. Validation Check: Inject a low-concentration standard of adipic acid potassium salt (e.g., at your Limit of Quantitation). Utilize your chromatography data system to calculate the Signal-to-Noise (S/N) ratio. A fully optimized system must report an S/N ratio of 10:1 for reliable quantitation.

References

  • Why Your HPLC Baseline Drifts—And How to Stop It Separation Science URL:[Link]

  • HPLC Diagnostic Skills Vol I – Noisy Baselines Element Lab Solutions URL:[Link]

  • The LCGC Blog: HPLC Diagnostic Skills—Noisy Baselines Chromatography Online URL:[Link]

  • Baseline noise observed at low UV wavelengths - WKB95837 Waters Knowledge Base URL:[Link]

  • Analysis of Fourteen Organic Acids in Various Beverages Using the ACQUITY UPLC H-Class PLUS and ACQUITY QDa Mass Detector Waters Application Notes URL:[Link]

Sources

Reference Data & Comparative Studies

Validation

adipic acid potassium salt vs sodium adipate buffer capacity comparison

Adipic Acid Potassium Salt vs. Sodium Adipate: A Comparative Guide to Buffer Capacity in Biologic Formulations Introduction In the landscape of biopharmaceutical formulation, achieving precise pH control is paramount for...

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Author: BenchChem Technical Support Team. Date: April 2026

Adipic Acid Potassium Salt vs. Sodium Adipate: A Comparative Guide to Buffer Capacity in Biologic Formulations

Introduction

In the landscape of biopharmaceutical formulation, achieving precise pH control is paramount for maintaining the conformational stability and biological activity of protein therapeutics. 1 (hexanedioic acid) is a versatile dicarboxylic acid with two closely spaced dissociation constants (pKa₁ = 4.418, pKa₂ = 5.412 at 25 °C)[1]. This unique thermodynamic profile provides a continuous and robust buffering capacity across the mildly acidic pH range of 3.4 to 6.4, making it highly suitable for 2[2].

When formulating an adipate buffer, scientists must choose an appropriate counterion to neutralize the acid—typically yielding either sodium adipate or potassium adipate. While the theoretical buffer capacity ( β ) is dictated by the weak acid's pKa and total concentration, the choice between3 introduces critical variables in solubility, ionic strength, and specific ion–protein interactions[3]. As a Senior Application Scientist, I have structured this guide to objectively compare these two buffer systems, providing the mechanistic causality and empirical protocols necessary for rational formulation design.

Mechanistic Comparison: Buffer Capacity and Counterion Effects

1. Theoretical Buffer Capacity ( β ) The buffer capacity ( β ) defines a solution's resistance to pH change and is mathematically expressed by the 4[4]:

β=2.303×C×(Ka​+[H+])2Ka​[H+]​

Because both sodium and potassium adipate rely on the identical adipate anion for proton exchange, their theoretical β values at equimolar concentrations are identical. Maximum buffer capacity is achieved when the formulation pH equals the pKa[4].

2. The Hofmeister Effect and Protein Stability The divergence between sodium and potassium adipate emerges in their physicochemical interactions with biologic active pharmaceutical ingredients (APIs).

  • Sodium Adipate: The Na⁺ ion is highly hydrated and acts as a strong kosmotrope (structure-maker) in the Hofmeister series. It generally promotes protein folding and colloidal stability, making 3[3]. However, at high concentrations, Na⁺ can cause localized pH shifts during lyophilization if selective crystallization occurs.

  • Potassium Adipate: The K⁺ ion has a larger ionic radius and lower charge density, making it slightly more chaotropic than Na⁺. Potassium adipate is particularly advantageous in assays involving ion-sensitive enzymes, where Na⁺ might act as a competitive inhibitor or 5[5].

3. Solubility and Ionic Strength Both salts exhibit excellent aqueous solubility, but potassium salts generally maintain higher solubility at lower temperatures. This is a critical factor for6 (2–8 °C) to prevent the precipitation of buffer components over a long shelf life[6].

Data Presentation: Comparative Properties

PropertyMonosodium AdipateMonopotassium Adipate
Chemical Formula C₆H₉NaO₄C₆H₉KO₄
Molecular Weight 168.12 g/mol [2]184.23 g/mol
pKa Values (25 °C) pKa₁ = 4.418; pKa₂ = 5.412[1]pKa₁ = 4.418; pKa₂ = 5.412[1]
Effective Buffer Range pH 3.4 – 6.4[2]pH 3.4 – 6.4[2]
Counterion Hydration Radius ~3.58 Å (Na⁺)~3.31 Å (K⁺)
Primary Formulation Use Monoclonal antibodies, general biologics[3]Intracellular-like assays, cold-storage APIs[5]

Experimental Protocol: Self-Validating Buffer Capacity Assay

To empirically determine and compare the effective buffer capacity of sodium vs. potassium adipate, the following self-validating titration protocol must be employed. This method ensures that the buffering system is accurately characterized under actual laboratory conditions, accounting for non-ideal activity coefficients.

Causality of Design: We do not simply rely on theoretical calculations because high salt concentrations alter the activity of hydrogen ions. By deliberately perturbing the system with a known quantity of strong acid (HCl) and measuring the ΔpH , the protocol self-validates the true buffering capacity ( β ) of the prepared solution.

Materials Required:

  • Adipic Acid (High Purity, >99%)

  • 1.0 M Sodium Hydroxide (NaOH) and 1.0 M Potassium Hydroxide (KOH)

  • Calibrated pH meter with temperature compensation (set to 25 °C)

  • 0.100 M Hydrochloric Acid (HCl) for titration

Step-by-Step Methodology:

  • Stock Preparation: Weigh 14.61 g of adipic acid (0.1 mol)[2] into two separate 1 L volumetric flasks. Add 800 mL of ultra-pure water (Milli-Q) to each and stir until fully dissolved.

  • Counterion Neutralization:

    • Flask A (Sodium Adipate): Titrate slowly with 1.0 M NaOH until the pH reaches exactly 5.00.

    • Flask B (Potassium Adipate): Titrate slowly with 1.0 M KOH until the pH reaches exactly 5.00.

  • Volume Adjustment: Bring both flasks to a final volume of 1.0 L with ultra-pure water. Re-verify the pH is 5.00.

  • Buffer Capacity Titration (Validation):

    • Transfer 100 mL of the Sodium Adipate buffer to a beaker under continuous stirring.

    • Add exactly 1.00 mL of 0.100 M HCl. Record the new pH ( pHfinal​ ).

    • Calculate the empirical ΔpH ( pHinitial​−pHfinal​ ).

    • Repeat the process for the Potassium Adipate buffer.

  • Calculation: The empirical buffer capacity ( β ) is calculated as β=ΔpHΔMoles of Acid​ . By comparing the β of both solutions, researchers can validate that the counterion substitution does not thermodynamically compromise the buffer's resistance to pH change.

Workflow Visualization

BufferWorkflow Start Weigh Adipic Acid (0.1 mol) Split Select Counterion Start->Split NaPath Titrate with 1.0 M NaOH (Form Sodium Adipate) Split->NaPath KPath Titrate with 1.0 M KOH (Form Potassium Adipate) Split->KPath pHAdjust Adjust to Target pH (e.g., 5.0) & Bring to 1 L Volume NaPath->pHAdjust KPath->pHAdjust Titrate Self-Validating Titration Add 1.0 mL of 0.1 M HCl pHAdjust->Titrate Beta Calculate Empirical β β = ΔMoles / ΔpH Titrate->Beta

Experimental workflow for preparing and validating sodium and potassium adipate buffers.

Conclusion

For most standard biopharmaceutical formulations, sodium adipate remains the industry standard due to its robust kosmotropic stabilization of proteins and extensive historical precedent[3]. However, potassium adipate is the superior alternative when formulating for cold-temperature stability (due to favorable solubility profiles) or when the biologic target is sensitive to high sodium concentrations[5]. Both systems provide identical theoretical buffer capacities, making the choice entirely dependent on the specific ionic requirements of the active pharmaceutical ingredient.

References

  • Adipic Acid | C6H10O4 | CID 196 - PubChem - NIH Source: nih.gov1

  • Application Notes and Protocols: Monosodium Adipate as a Buffering Agent in Biological Assays Source: benchchem.com2

  • The Effects of Counter-Ions on Peptide Structure, Activity, and Applications Source: nih.gov (PMC)3

  • Buffer, pH, and ionic strength effects on the (Na+ + K+)-ATPase Source: nih.gov (PubMed)5

  • Buffer Solutions of known Ionic Strength Source: advancechemjournal.com4

  • 5 considerations for buffer optimization during biologics formulation development Source: nanotempertech.com6

Sources

Comparative

Excipient Engineering: A Comparative Guide to Potassium Adipate and Potassium Citrate in Polymer Formulations

As formulation scientists, we constantly navigate the thermodynamic and kinetic trade-offs of excipient selection. When engineering polymer-based controlled-release systems, the choice between potassium citrate and adipi...

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Author: BenchChem Technical Support Team. Date: April 2026

As formulation scientists, we constantly navigate the thermodynamic and kinetic trade-offs of excipient selection. When engineering polymer-based controlled-release systems, the choice between potassium citrate and adipic acid potassium salt (potassium adipate) fundamentally alters the microenvironmental pH, osmotic gradients, and pore-forming dynamics of the matrix.

This guide provides an objective, mechanistic comparison and self-validating experimental workflows for utilizing these two distinct organic acid salts in pharmaceutical polymer formulations.

Physicochemical Profiling and Mechanistic Roles

While both excipients are potassium salts of carboxylic acids, their structural differences dictate highly divergent applications in drug delivery.

Potassium Citrate acts as a potent osmogen and alkalizing agent. Its extremely high aqueous solubility allows it to generate significant osmotic pressure, making it an ideal core excipient in osmotic pump controlled-release systems[1]. Furthermore, it is utilized to modify the microenvironmental pH (pHM) in buccal and sublingual solid dosage forms, enhancing the dissolution of poorly water-soluble drugs[2]. In advanced biomaterial applications, citrate-based polymers have also demonstrated remarkable osteoconductivity and tunable degradation rates[3].

Potassium Adipate (the potassium salt of hexanedioic acid) exhibits moderate aqueous solubility and a more lipophilic backbone. This property is highly advantageous in hydrophilic monolithic systems, where it modulates the intragel pH to achieve a zero-order, pH-independent release for weakly basic or acidic drugs[4]. In enteric polymer applications, such as shellac coatings, adipic acid derivatives function as specialized pore-forming agents. They improve disintegration at intestinal pH without compromising the coating's integrity in acidic gastric media, enabling precise late-burst release profiles[5].

Quantitative Comparison Summary
PropertyPotassium Adipate (Adipic Acid Salt)Potassium Citrate
Chemical Nature Dicarboxylic acid salt (C6)Tricarboxylic acid salt (C6)
Aqueous Solubility Moderate (~50-60 g/100 mL at 20°C)Very High (~154 g/100 mL at 20°C)
Primary Formulation Role pH-independent release modifier, enteric pore-former, plasticizerOsmogen, hydrophilic pore-former, microenvironmental pH buffer
Polymer Compatibility Enteric polymers (Shellac), Hydrophilic matrices (HPMC)Semi-permeable membranes (Ethylcellulose), Osmotic pump cores
Release Profile Impact Late-burst release, zero-order in hydrophilic gelsZero-order (osmotic pump), rapid pore formation

Visualizing Formulation Pathways

The following diagram maps the strategic decision tree for selecting either excipient based on the desired release kinetics and polymer matrix.

Mechanisms Start Polymer Formulation Strategy KCit Potassium Citrate (High Solubility / Osmogen) Start->KCit KAdp Potassium Adipate (Moderate Solubility / Lipophilic) Start->KAdp Osmotic Osmotic Pump Core Rapid Pore Formation KCit->Osmotic pHBuffer Microenvironmental pH Modulation (Buffer) KCit->pHBuffer Enteric Enteric Polymer (Shellac) Pore-Forming Agent KAdp->Enteric pHIndep pH-Independent Release Matrix Tablets KAdp->pHIndep

Fig 1: Divergent formulation pathways of Potassium Citrate and Potassium Adipate in drug delivery.

Self-Validating Experimental Protocols

To ensure scientific integrity, the following methodologies detail not just the how, but the why behind each formulation step, complete with built-in validation metrics.

Protocol A: Fabrication of an Osmotic Pump Tablet Core (Potassium Citrate)

Objective: Formulate a semi-permeable osmotic pump system providing zero-order release.

  • Step 1: Core Blending. Mix the active pharmaceutical ingredient (API) with 60-70% w/w Potassium Citrate and 5% microcrystalline cellulose[1].

    • Causality: Potassium citrate is selected as the primary osmogen because its extreme solubility rapidly generates the high osmotic pressure gradient required to push the API through the delivery orifice[1].

  • Step 2: Wet Granulation. Disperse a permeation-enhancing polymer (e.g., ethyl cellulose) in an 80:20 ethanol/water mixture to form a 10% binder solution, then granulate the core blend[1].

    • Causality: The high ethanol ratio ensures the hydrophobic polymer dissolves completely without prematurely dissolving the highly water-soluble potassium citrate during the granulation phase.

  • Step 3: Drying. Dry the wet granules at 40-50°C[1].

    • Causality: This specific low-heat temperature range ensures complete solvent evaporation while preventing thermal degradation of the API and avoiding premature polymer film formation.

  • Step 4: Coating & Drilling. Compress into tablet cores, coat with a semi-permeable membrane (e.g., cellulose acetate), and laser-drill a delivery orifice.

  • System Validation: Conduct an in vitro dissolution test in simulated gastric fluid (SGF). The system is self-validating if the release kinetics follow a strict zero-order profile ( R2>0.98 ). A non-linear burst indicates membrane failure, while incomplete release indicates insufficient osmotic pressure generation by the citrate core.

Protocol B: Preparation of a pH-Independent Hydrophilic Matrix (Potassium Adipate)

Objective: Achieve zero-order release of a weakly basic drug using intragel pH modulation and enteric pore formation.

  • Step 1: Matrix Blending. Homogeneously blend the weakly basic API with Hydroxypropyl Methylcellulose (HPMC) and Potassium Adipate.

    • Causality: Weakly basic drugs typically precipitate in the higher pH of the intestine, halting drug release. Potassium adipate is incorporated to maintain a localized acidic-to-neutral microenvironmental pH within the hydrating HPMC gel layer, ensuring continuous drug solubility regardless of the external bulk pH[4][5].

  • Step 2: Enteric Coating Integration. Coat the matrix tablet with an enteric polymer (e.g., shellac) containing 5-10% adipic acid/potassium adipate as a pore-former[4][5].

    • Causality: The moderate solubility of the adipate salt prevents it from leaching out during the 2-hour exposure to acidic gastric media. Upon entering the higher pH of the intestine, it rapidly dissolves, creating pores in the shellac to facilitate a late-burst release profile[5].

  • System Validation: Perform a two-stage dissolution test (2 hours in 0.1 N HCl, followed by pH 6.8 phosphate buffer). The protocol is validated if <10% of the drug is released in the acid phase (confirming adipate retention and coating integrity), followed by a rapid, linear release in the buffer phase (confirming successful pore formation and intragel pH modulation).

Application Selection Guide

  • Choose Potassium Citrate when: Designing osmotic pump systems, requiring rapid pore formation in semi-permeable membranes, buffering the microenvironment of buccal/sublingual tablets, or formulating citrate-based biodegradable elastomers[1][2][3].

  • Choose Potassium Adipate when: Formulating pH-independent matrix tablets for pH-sensitive APIs, requiring a late-burst release profile, or modifying the disintegration mechanics of enteric shellac coatings without compromising gastric resistance[4][5].

Sources

Validation

A Comparative Guide to Adipic Acid Potassium Salt and Ammonium Adipate in Electrolyte Performance

For researchers and professionals in drug development and materials science, the selection of an appropriate electrolyte is a critical decision that can dictate the performance, stability, and efficiency of an electroche...

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Author: BenchChem Technical Support Team. Date: April 2026

For researchers and professionals in drug development and materials science, the selection of an appropriate electrolyte is a critical decision that can dictate the performance, stability, and efficiency of an electrochemical system. Among the myriad of options, dicarboxylate-based electrolytes are gaining attention for their potential in applications such as supercapacitors and batteries, owing to their environmental friendliness and tunable properties. This guide provides an in-depth comparison of two such electrolytes: potassium adipate and ammonium adipate, focusing on their performance characteristics and the underlying scientific principles.

Introduction: The Role of Cations in Adipate-Based Electrolytes

Adipic acid, a six-carbon dicarboxylic acid, provides the adipate anion (C₆H₈O₄²⁻), which serves as the primary charge carrier in these electrolyte systems. The choice of the counter-cation, in this case, potassium (K⁺) versus ammonium (NH₄⁺), significantly influences the electrolyte's overall performance. This influence stems from differences in ionic size, solvation behavior, and mobility, which in turn affect key electrochemical parameters like ionic conductivity and the electrochemical stability window (ESW).

The fundamental principle of an electrolyte is to facilitate ionic transport between the electrodes of an electrochemical cell. In adipate-based systems, both the cation and the adipate anion contribute to the overall charge transport. The properties of the cation, however, often play a more decisive role in determining the electrolyte's interaction with the electrode surface and its performance under an applied potential.

Physicochemical Properties: A Head-to-Head Comparison

The performance of an electrolyte is intrinsically linked to its fundamental physicochemical properties. While direct comparative data for potassium adipate and ammonium adipate is not extensively published, we can infer their behavior based on well-established principles and studies on similar carboxylate and ammonium/potassium salt systems.

Table 1: Comparison of Key Physicochemical and Electrochemical Properties

PropertyPotassium Adipate (K₂C₆H₈O₄)Ammonium Adipate ((NH₄)₂C₆H₈O₄)Significance in Electrolyte Performance
Cation Type Alkali Metal Ion (K⁺)Polyatomic Cation (NH₄⁺)Influences solvation, mobility, and interaction with electrodes.
Ionic Radius (crystal) K⁺: ~1.38 ÅNH₄⁺: ~1.43 ÅAffects ion packing, mobility, and interaction with electrode pores.
Solvation Behavior K⁺ forms a hydration shell with water molecules.NH₄⁺ can form hydrogen bonds with water, leading to a more structured and potentially smaller effective solvation shell.[1][2][3]The size and stability of the solvation shell impact ionic mobility and transport.[4] A less strongly bound solvation shell can be stripped more easily at the electrode interface.[5]
Expected Ionic Conductivity Moderate to HighPotentially HigherAmmonium salts often exhibit higher ionic conductivity than their alkali metal counterparts due to differences in ion-solvent interactions and mobility.[6] A 40-60% improvement in conductivity has been observed when replacing sodium with ammonium in tartrate-based electrolytes.[6]
Thermal Stability Generally high, typical of inorganic salts.Can be lower, with potential for decomposition into ammonia and adipic acid at elevated temperatures.Dictates the operational temperature range of the electrochemical device.

First-principles molecular dynamics simulations comparing K⁺ and NH₄⁺ in aqueous solutions reveal a strong similarity in the size of their solvation shells and their solvation strength.[2][3] However, the local water structure differs significantly. NH₄⁺ forms a more ordered water structure in its first solvation shell due to hydrogen bonding, which can influence its transport properties.[2][3]

Electrochemical Performance: Key Metrics

The ultimate test of an electrolyte lies in its electrochemical performance. Here, we dissect the critical parameters and predict the comparative behavior of potassium and ammonium adipate.

Ionic conductivity is a measure of an electrolyte's ability to conduct ions and is a primary determinant of a device's power density. It is influenced by ion concentration, mobility, and the viscosity of the medium.[4]

  • Ammonium Adipate: It is anticipated that ammonium adipate will exhibit higher ionic conductivity. Studies on other carboxylate systems, such as tartrates, have shown a significant improvement in conductivity (40-60%) when the sodium cation is replaced with ammonium.[6] This is attributed to the unique solvation of the ammonium ion, which can lead to enhanced ionic mobility.

  • Potassium Adipate: While still a good conductor, the larger effective hydrated radius of the potassium ion might lead to slightly lower mobility compared to the ammonium ion.

The ESW defines the voltage range within which the electrolyte remains stable without undergoing oxidation or reduction.[7][8] A wider ESW is crucial for high-voltage energy storage devices. The ESW is determined by the thermodynamic stability of the electrolyte components (both cation and anion) at the electrode interfaces.[9]

  • Anion Influence: The oxidative stability is primarily dictated by the adipate anion.

  • Cation Influence: The reductive stability is largely determined by the cation. Both K⁺ and NH₄⁺ have relatively low reduction potentials, suggesting a good cathodic stability limit. However, the specific interactions with the electrode surface can play a role.

While specific ESW data for adipate salts is limited, the choice of cation is known to influence the stability at the electrode-electrolyte interface.[10]

The performance of an electrochemical device is a result of the interplay between the electrolyte and the electrode material. The size of the solvated cation is a critical factor, especially for porous electrode materials like activated carbon, which are common in supercapacitors.

  • Smaller Ions for Superior Performance: Studies have shown that smaller cations generally lead to better capacitive performance, especially in materials with micropores.[11] This is because smaller ions can more easily access the porous structure of the electrode, leading to more efficient charge storage.

  • Cation-Carbon Interactions: The affinity of the cation for the carbon surface can also play a role. For instance, Li⁺ can be more strongly adsorbed on carbon surfaces than Cs⁺, which might induce structural changes during cycling.[5] The interaction of K⁺ and NH₄⁺ with carbon surfaces would similarly influence long-term stability and efficiency.

A study on iodide-based redox-enhanced electrochemical capacitors found that the use of NH₄⁺ as a counter-ion, compared to K⁺, led to a reduced size of the iodide solvation shell.[1] This was attributed to stronger cation-water interactions through hydrogen bonding for NH₄⁺, which in turn facilitated the mass transport of the active species to the electrode.[1] A similar mechanism could be at play in adipate-based systems, potentially enhancing the performance of ammonium adipate.

Experimental Protocols for Comparative Analysis

To empirically validate the theoretical comparison, a series of standardized electrochemical tests should be performed.

  • Synthesis: Potassium adipate can be synthesized by neutralizing adipic acid with a stoichiometric amount of potassium hydroxide. Similarly, ammonium adipate is prepared by neutralizing adipic acid with ammonium hydroxide.

  • Purification: The resulting salts should be purified by recrystallization to remove any unreacted precursors or impurities.

  • Electrolyte Formulation: Prepare aqueous solutions of both salts at the same molar concentration (e.g., 1 M) for a direct comparison.

A three-electrode setup is recommended for accurate characterization, using a reference electrode (e.g., Ag/AgCl), a counter electrode (e.g., platinum wire), and a working electrode (e.g., glassy carbon or a fabricated porous carbon electrode).

  • Ionic Conductivity: Measured using Electrochemical Impedance Spectroscopy (EIS).[12][13] The bulk resistance of the electrolyte is determined from the Nyquist plot and used to calculate the ionic conductivity.

  • Electrochemical Stability Window (ESW): Determined using Cyclic Voltammetry (CV) or Linear Sweep Voltammetry (LSV) with an inert working electrode.[14] The onset of significant oxidation and reduction currents defines the limits of the ESW.

  • Capacitive Performance: For supercapacitor applications, Galvanostatic Charge-Discharge (GCD) cycling and CV are performed using a porous carbon working electrode to determine specific capacitance, energy density, power density, and cycling stability.

Diagram: Experimental Workflow for Electrolyte Comparison

G cluster_prep Electrolyte Preparation cluster_char Electrochemical Characterization cluster_analysis Data Analysis prep_KA Synthesize & Purify Potassium Adipate formulate Formulate 1M Aqueous Solutions prep_KA->formulate prep_AA Synthesize & Purify Ammonium Adipate prep_AA->formulate eis EIS for Ionic Conductivity formulate->eis cv_lsv CV/LSV for ESW formulate->cv_lsv gcd GCD/CV for Capacitive Performance formulate->gcd compare_cond Compare Ionic Conductivity eis->compare_cond compare_esw Compare ESW cv_lsv->compare_esw compare_cap Compare Specific Capacitance & Stability gcd->compare_cap conclusion Conclusion & Recommendation compare_cond->conclusion compare_esw->conclusion compare_cap->conclusion

Caption: Workflow for comparing electrolyte performance.

Discussion and Conclusion

Based on the analysis of fundamental ionic properties and related studies, ammonium adipate is projected to be a superior performing electrolyte compared to potassium adipate , particularly in terms of ionic conductivity. This advantage is primarily attributed to the unique solvation characteristics of the ammonium ion, which can lead to higher ionic mobility.

Key Takeaways:

  • Ionic Conductivity: Ammonium adipate is expected to have higher ionic conductivity, which would be beneficial for high-power applications.

  • Electrode Interaction: The smaller effective size and hydrogen-bonding capability of the ammonium ion may facilitate better interaction with porous electrode materials, potentially leading to higher specific capacitance.[1]

  • Thermal Stability: Potassium adipate is likely to offer better thermal stability, which could be a critical factor in applications requiring a wide operating temperature range.

  • Application-Specific Choice: The choice between the two will ultimately depend on the specific requirements of the application. For high-power supercapacitors operating at ambient temperatures, ammonium adipate may be the preferred choice. For devices where thermal stability is paramount, potassium adipate could be more suitable.

This guide provides a scientifically grounded comparison to aid researchers in their selection process. It is imperative to conduct direct experimental comparisons under controlled conditions to fully validate these projections and to understand the nuanced behavior of these electrolytes in specific electrochemical systems.

References

  • Ambiguous Role of Cations in the Long-Term Performance of Electrochemical Capacitors with Aqueous Electrolytes. (2023). ACS Applied Materials & Interfaces, 15(19), 23860–23874. [Link]

  • Lee, S. (n.d.). Elaborating iodide redox chemistry for high-performance aqueous redox-enhanced electrochemical capacitors : comparative study of ammonium and potassium counterion effects. GIST Scholar. [Link]

  • Ambiguous Role of Cations in the Long-Term Performance of Electrochemical Capacitors with Aqueous Electrolytes. (2023). ACS Applied Materials & Interfaces. [Link]

  • Understanding the Role of Electrolyte Cations on Activity and Product Selectivity of CO 2 Reduction over Cu Electrode. (2023). MDPI. [Link]

  • Request PDF: Synthesis and characterization of LAGP-glass-ceramics-based composite solid polymer electrolyte for solid-state Li-ion battery application. (2021). ResearchGate. [Link]

  • Synthesis and electrochemical characterization of aPEO – based polymer electrolytes. (n.d.). Semantic Scholar. [Link]

  • Understanding Electrolyte Ion Size Effects on the Performance of Conducting Metal–Organic Framework Supercapacitors. (n.d.). PMC. [Link]

  • Bousfield, W. R. (1913). Ionic size in relation to the physical properties of aqueous solutions. Proceedings of the Royal Society of London. Series A, Containing Papers of a Mathematical and Physical Character, 88(602), 147–169. [Link]

  • Ammonium and Tartrate Salts as Alternatives to Neutral Aqueous Electrolytes for Supercapacitors. (n.d.). Fraunhofer-Publica. [Link]

  • QC and MD Modelling for Predicting the Electrochemical Stability Window of Electrolytes: New Estimating Algorithm. (2022). MDPI. [Link]

  • Electrochemical Performance of Potassium Hydroxide and Ammonia Activated Porous Nitrogen-Doped Carbon in Sodium-Ion Batteries and Supercapacitors. (2022). Refubium - Freie Universität Berlin. [Link]

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  • Assessing the Electrochemical Stability Window of NASICON-Type Solid Electrolytes. (2021). Frontiers. [Link]

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  • Ionic conductivity of selected electrolytes | Download Table. (n.d.). ResearchGate. [Link]

  • (a) Adiabatic electrochemical stability window of the solvents and... (n.d.). ResearchGate. [Link]

  • Similarities and Differences between Potassium and Ammonium Ions in Liquid Water: A First-Principles Study. (2020). Physical Chemistry Chemical Physics. [Link]

  • Polymer electrolytes for potassium batteries: incorporating ionic liquids to enhance the room temperature ionic conductivity. (n.d.). Journal of Materials Chemistry A (RSC Publishing). [Link]

  • Electrochemical Performance of Potassium Hydroxide and Ammonia Activated Porous Nitrogen-Doped Carbon in Sodium-Ion Batteries and Supercapacitors. (2022). MDPI. [Link]

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  • Synthesis and characterization of LATP solid electrolyte by solution method. (2023). ResearchGate. [Link]

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  • Modeling Insight into Battery Electrolyte Electrochemical Stability and Interfacial Structure. (2017). U.S. Army Research Laboratory. [Link]

  • Electrochemical Stability Window of Solid Electrolyte for Stable Interfaces in Solid-State Battery. (2020). YouTube. [Link]

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  • 2-HYDROXYETHYL CELLULOSE-AMMONIUM THIOCYANATE SOLID BIOPOLYMER ELECTROLYTES: IONIC CONDUCTIVITY AND DIELECTRIC STUDIES. (n.d.). JSSM. [Link]

  • Effect of High Ammonium Salt Concentration and Temperature on the Structure, Morphology, and Ionic Conductivity of Proton-Conductor Solid Polymer Electrolytes Based PVA. (2020). MDPI. [Link]

  • PLASTICIZED CMC-AMMONIUM ACETATE BASED SOLID BIOPOLYMER ELECTROLYTE: IONIC CONDUCTIVITY AND TRANSPORT STUDY. (n.d.). JSSM. [Link]

  • Synthesis and thermal characterization of solid state organic electrolytes for their potential lithium ion battery applications. (2021). ResearchGate. [Link]

  • Drawbacks of Low Lattice Energy Ammonium Salts for Ion-Conducting Polymer Electrolyte Preparation: Structural, Morphological and Electrical Characteristics of CS:PEO:NH 4 BF 4. (2020). MDPI. [Link]

  • Request PDF: Synthesis and Characterization of PAN based Gel Polymer Electrolytes. (2011). ResearchGate. [Link]

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Comparative

Benchmarking Adipic Acid Potassium Salt Against Standard Industrial Corrosion Inhibitors: A Comparative Guide

For Immediate Release A Comprehensive Technical Guide for Researchers, Scientists, and Drug Development Professionals This guide provides an in-depth, objective comparison of the corrosion inhibition performance of adipi...

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Author: BenchChem Technical Support Team. Date: April 2026

For Immediate Release

A Comprehensive Technical Guide for Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth, objective comparison of the corrosion inhibition performance of adipic acid potassium salt against established industrial corrosion inhibitors for common metals such as steel, aluminum, and copper. By synthesizing technical data and outlining experimental protocols, this document serves as a critical resource for material selection and the development of advanced corrosion mitigation strategies.

Introduction: The Critical Role of Corrosion Inhibitors

Corrosion, the electrochemical degradation of materials, poses a significant threat to the longevity and reliability of metallic components across numerous industries. Corrosion inhibitors are chemical substances that, when added in small concentrations to a corrosive environment, effectively decrease the corrosion rate of a metal. These inhibitors function through various mechanisms, including the formation of a protective film on the metal surface (passivation), which can be anodic, cathodic, or mixed in nature.

Standard industrial corrosion inhibitors are diverse and metal-specific. For instance, phosphates and silicates are commonly employed for ferrous metals, while azoles like benzotriazole are the go-to for protecting copper and its alloys. Adipic acid and its salts, belonging to the class of dicarboxylic acids, are emerging as a noteworthy alternative. This guide will delve into the comparative performance of adipic acid potassium salt, providing a clear benchmark against these conventional inhibitors.

Mechanism of Action: A Comparative Overview

The efficacy of a corrosion inhibitor is intrinsically linked to its mechanism of action. Here, we compare the proposed mechanisms for adipic acid potassium salt and standard inhibitors.

Adipic Acid Potassium Salt (and Dicarboxylic Acids): Dicarboxylic acids, including adipates, primarily function by forming a weakly soluble protective layer of metal-carboxylate complexes at local defects within the metal's oxide layer. This "pore plugging" mechanism stifles the electrochemical reactions that drive corrosion. The adipate anion, with its two carboxylate groups, can chelate with metal ions on the surface, forming a stable, passive film.

Standard Industrial Inhibitors:

  • Phosphates: These anodic inhibitors promote the formation of a passive layer of iron phosphate on steel surfaces, which acts as a barrier to corrosive agents.[1]

  • Silicates: Silicates also form a protective film on metal surfaces and can raise the pH of the aqueous environment, making it less corrosive.[2]

  • Benzotriazole (BTA): A well-established inhibitor for copper, BTA forms a chemisorbed polymeric complex with copper ions, creating a durable protective film.[3]

Experimental Benchmarking Protocols

To provide a robust and objective comparison, standardized experimental methodologies are crucial. The following protocols are fundamental for evaluating and comparing the performance of corrosion inhibitors.

Weight Loss Method (Gravimetric) - ASTM G31

This traditional method provides a direct measure of metal loss over time.

Protocol:

  • Specimen Preparation: Prepare pre-weighed metal coupons (e.g., mild steel, aluminum, copper) with a defined surface area.

  • Immersion: Immerse the coupons in the corrosive solution (e.g., 3.5% NaCl solution) with and without the inhibitor at a specified concentration and temperature for a set duration.

  • Cleaning: After the immersion period, remove the coupons, clean them according to ASTM G1 standards to remove corrosion products, and dry them thoroughly.

  • Final Weighing: Re-weigh the coupons to determine the mass loss.

  • Calculation: Calculate the corrosion rate (CR) and inhibition efficiency (IE%) using the following formulas:

    • CR (mm/year) = (K × W) / (A × T × D)

      • Where: K = constant, W = mass loss (g), A = area (cm²), T = time (h), D = density (g/cm³)

    • IE% = [(CR_uninhibited - CR_inhibited) / CR_uninhibited] × 100

G cluster_prep Preparation cluster_test Testing cluster_analysis Analysis Prep_Specimen Prepare & Weigh Metal Coupon Immersion Immerse Coupon Prep_Specimen->Immersion Prep_Solution Prepare Corrosive Solution +/- Inhibitor Prep_Solution->Immersion Cleaning Clean & Dry Coupon Immersion->Cleaning Weighing Re-weigh Coupon Cleaning->Weighing Calculation Calculate Corrosion Rate & Inhibition Efficiency Weighing->Calculation

Caption: Workflow for Weight Loss Corrosion Testing.

Electrochemical Methods

Electrochemical techniques offer rapid and sensitive measurements of corrosion rates and provide insights into the inhibition mechanism.

This technique measures the current response of a metal to a controlled change in its potential.

Protocol:

  • Cell Setup: A three-electrode cell is used, containing the working electrode (metal specimen), a reference electrode (e.g., Ag/AgCl), and a counter electrode (e.g., platinum).

  • OCP Measurement: The open-circuit potential (OCP) is monitored until a stable value is reached.

  • Polarization Scan: The potential is scanned from a cathodic to an anodic value relative to the OCP at a slow, constant rate.

  • Data Analysis: The corrosion current density (i_corr) is determined by extrapolating the linear Tafel regions of the polarization curve. The inhibition efficiency is calculated from the i_corr values.

EIS probes the corrosion system by applying a small amplitude AC signal over a range of frequencies.

Protocol:

  • Cell Setup: Same as for potentiodynamic polarization.

  • OCP Stabilization: The system is allowed to stabilize at its OCP.

  • Impedance Measurement: A sinusoidal voltage or current perturbation is applied across a wide frequency range.

  • Data Analysis: The impedance data is often represented as Nyquist and Bode plots. The charge transfer resistance (R_ct), which is inversely proportional to the corrosion rate, is extracted from these plots.

G cluster_setup Setup cluster_measurement Measurement cluster_analysis Analysis Cell Three-Electrode Cell Assembly Solution Add Corrosive Solution +/- Inhibitor Cell->Solution OCP Stabilize at Open Circuit Potential Solution->OCP Scan Apply Potential Scan (PDP) or AC Signal (EIS) OCP->Scan Data Acquire Current/Impedance Data Scan->Data Model Tafel Extrapolation (PDP) or Equivalent Circuit Fitting (EIS) Data->Model Calculate Determine icorr, Rct & Inhibition Efficiency Model->Calculate

Caption: Workflow for Electrochemical Corrosion Testing.

Performance Data: Adipic Acid Potassium Salt vs. Standard Inhibitors

The following tables summarize available quantitative data, providing a comparative benchmark. It is important to note that direct, standalone data for adipic acid potassium salt is limited, and much of the available information pertains to its use in synergistic mixtures or as part of the broader class of dicarboxylic acids.

Table 1: Corrosion Inhibition Performance for Steel

Inhibitor SystemMetalCorrosive MediumTest MethodConcentrationInhibition Efficiency (%)Reference
Adipic Acid + Zn²⁺ Carbon SteelWell WaterWeight Loss50 ppm AA + 50 ppm Zn²⁺95[4][5]
Dicarboxylic Acids Mild SteelAerated Neutral SolutionElectrochemicalVariesEffective[6]
Phosphates + Zn²⁺ Carbon SteelAqueous solution with 60 ppm Cl⁻Weight Loss150 ppm DSHP + 50 ppm Zn²⁺97[7]
Potassium Chromate + Zn²⁺ Mild SteelSimulated Concrete Pore SolutionWeight Loss100 ppm K₂CrO₄ + 50 ppm Zn²⁺98[8][9]

Table 2: Corrosion Inhibition Performance for Aluminum

Inhibitor SystemMetalCorrosive MediumTest MethodConcentrationInhibition Efficiency (%)Reference
Adipic Acid + Zn²⁺ 99% Aluminum0.01 M NaOHWeight Loss, PDPVariesInhibition increases with concentration up to a point, then decreases.[10]
Sodium Silicate AA6061 Aluminum Alloy0.1 M NaClElectrochemicalNot Specified86.1[11]
Sodium Benzoate AA6063 Aluminum AlloySeawaterElectrochemicalNot SpecifiedEffective, cathodic inhibition[12]
Potassium Chromate Al-Si Alloy0.5 M Phosphoric AcidElectrochemical0.1 M94.7 (EIS), 93.9 (PDP)[13]

Table 3: Corrosion Inhibition Performance for Copper

Inhibitor SystemMetalCorrosive MediumTest MethodConcentrationInhibition Efficiency (%)Reference
Adipic Acid Potassium Salt ----No direct quantitative data found-
Benzotriazole (BTA) CopperAcidic MediumElectrochemical-Widely effective[3][14]
Polyaspartic Acid (PASP) Copper3% Citric AcidEIS1 g/L91.5[1]
Basic Red 46 Dye Copper1M HClElectrochemical400 ppm83-88[15]

Discussion and Field-Proven Insights

The available data indicates that adipic acid and its salts are effective corrosion inhibitors, particularly for ferrous metals, often demonstrating high efficiency when used in synergistic combination with other compounds like zinc salts or phosphates. A notable patent highlights a significant synergistic effect between adipic acid salts and orthophosphoric acid, suggesting a combined formulation can provide comprehensive protection for various metals in engine cooling systems.[16] For carbon steel, an adipic acid-zinc system has shown a high inhibition efficiency of 95%.[4][5]

As a dicarboxylic acid, the mechanism of adipic acid is understood to involve the formation of a protective film at defect sites on the metal's oxide layer.[6] This is a distinct mechanism compared to the passivating action of phosphates or the complexing-film formation of benzotriazole on copper.

For aluminum, the performance of adipic acid appears to be more complex and dependent on the specific environment (e.g., pH) and the presence of other ions. One study in an alkaline solution showed that the inhibition efficiency of an adipic acid-zinc system increased with concentration initially before decreasing, indicating an optimal concentration range.[10]

A significant gap in the current literature is the lack of standalone, quantitative performance data for adipic acid potassium salt on copper. While benzotriazole remains the industry standard for copper protection, the potential for dicarboxylic acids in this application is an area for future research.

Conclusion

Adipic acid potassium salt, as a representative of the dicarboxylic acid class of corrosion inhibitors, demonstrates considerable promise, particularly for the protection of steel. Its performance is often enhanced through synergistic combinations with other inhibitors. While it shows potential for aluminum, its effectiveness is highly dependent on the specific chemical environment.

For researchers and professionals in materials science and drug development, adipic acid potassium salt presents a viable, and potentially more environmentally friendly, alternative to some traditional corrosion inhibitors. However, to fully realize its potential, further research is required to establish its standalone performance characteristics across a wider range of metals and corrosive conditions, especially for copper. The experimental protocols outlined in this guide provide a robust framework for such future investigations.

References

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  • Rammelt, U., Koehler, S., & Reinhard, G. (2011). Electrochemical characterisation of the ability of dicarboxylic acid salts to the corrosion inhibition of mild steel in aqueous solutions. Corrosion Science, 53(11), 3515–3520.
  • Feng, X., et al. (2020). Influence of adipic acid on anodic film formation and corrosion resistance of 2024 aluminum alloy. Journal of Materials Science & Technology, 47, 133-142.
  • Slick, K., et al. (2021). Carboxylic acids as efficient corrosion inhibitors of aluminium alloys in alkaline media. MOST Wiedzy.
  • Carboxylic acid-based corrosion-inhibiting composition and application thereof in corrosion prevention. (n.d.). Google Patents.
  • Rammelt, U., et al. (2011). Electrochemical characterisation of the ability of dicarboxylic acid salts to the corrosion inhibition of mild steel in aqueous solutions.
  • Rajendran, S., et al. (2005). Corrosion inhibition of carbon steel by adipic acid – Zn 2+ system. Indian Journal of Chemical Technology, 12(4), 472-476.
  • Carboxylic acid water-soluble rust inhibitors - A Simple Introduction. (2024, December 11). Knowledge.
  • Florence, G. R. H., et al. (2005). Corrosion inhibition of carbon steel by adipic acid - Zn2+ system.
  • Singh, A., et al. (2021). Effect of Phosphate-Based Inhibitor on Corrosion Kinetics and Mechanism for Formation of Passive Film onto the Steel Rebar in Chloride-Containing Pore Solution. Polymers, 13(21), 3783.
  • Al-Amiery, A. A., et al. (2022). SYNERGY EFFECT OF CORROSION INHIBITORS FOR PROTECTION OF MILD STEEL IN COOLING WATER SYSTEM. International Science and Technology Journal, 31.
  • PRODUCTION METHOD FOR HIGH-QUALITY ADIPIC ACID. (n.d.). Google Patents.
  • PROCESS FOR PRODUCING ADIPIC ACID. (n.d.). Google Patents.
  • Al-Saadi, S., et al. (2021). Studies of Corrosion Inhibition Performance of Inorganic Inhibitors for Aluminum Alloy.
  • Wang, L., et al. (2023). Development of environmentally friendly corrosion inhibitors combined with experimental and DFT calculations: Synergistic protective effects of PASP and LPHA in H 2 S environment. Arabian Journal of Chemistry, 16(3), 104529.
  • Finšgar, M., & Milošev, I. (2010). Inhibition of copper corrosion by 1,2,3-benzotriazole: A review. Corrosion Science, 52(9), 2737-2749.
  • Rajendran, S., et al. (2009). Synergistic effect of phosphate and Zn2+ on the corrosion inhibition of carbon steel.
  • Rodríguez-Torres, I., et al. (2022). KI effects on corrosion inhibition for 1018 steel in acid media using Medicago sativa.
  • Wang, L., et al. (2011). Electrochemical impedance spectroscopy study of copper corrosion inhibition by PASP in 3% citric acid.
  • S, S., et al. (2014). Corrosion Inhibition by Potassium Chromate-Zn System for Mild Steel in Simulated Concrete Pore Solution. Research Journal of Chemical Sciences, 4(2), 49-55.
  • Phadke, N. S., et al. (2017). FATTY ACIDS AND ITS DERIVATIVES AS CORROSION INHIBITORS FOR MILD STEEL – AN OVERVIEW. ARPN Journal of Engineering and Applied Sciences, 12(15).
  • Benzotriazole-An effective corrosion inhibitor for copper alloys. (n.d.). CDA.
  • Ashassi-Sorkhabi, H., et al. (2014). Electrochemical Studies of Copper Corrosion Inhibition in Aqueous Solution by Basic Red 46 Dye and Evaluation of the Inhibitor Adsorption Behavior. British Journal of Applied Science & Technology, 4(23), 3326-3340.
  • Rbaa, M., et al. (2023). Electrochemical and theoretical insights into Schiff base derivatives for the prevention of copper corrosion. RSC Advances, 13(24), 16345-16358.
  • Haruna, K., et al. (2023). Effective inhibition of T95 steel corrosion in 15 wt% HCl solution by aspartame, potassium iodide, and sodium dodecyl sulphate mixture. Scientific Reports, 13(1), 13031.
  • El-Haddad, M. M. (2023). Organic Pyridinium Salts as Corrosion Inhibitors for Mild Steel in Acidic Wastewater: Experimental and DFT Study.
  • Loto, C. A. (2016). The effect of corrosion inhibitors on stainless steels and aluminium alloys: A review. Journal of Materials and Environmental Science, 7(3), 957-967.
  • Singh, A., et al. (2023). Corrosion inhibition study of 6061 aluminium alloy in the presence of ethyl 5-methyl-1-(4-nitrophenyl)-1H-1,2,3-triazole-4-carboxylate (NTE) in hydrochloric acid. Journal of Molecular Structure, 1279, 135003.
  • Li, Y., et al. (2022). Synthesis and Corrosion Inhibition Performance of Mannich Bases on Mild Steel in Lactic Acid Media. ACS Omega, 7(35), 31057–31068.
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Validation

A Comparative Guide to Interlaboratory Validation of Titration Methods for Adipic Acid Potassium Salt

For Researchers, Scientists, and Drug Development Professionals Introduction: The Imperative of Rigorous Method Validation In the pharmaceutical industry, the accuracy and precision of analytical methods are not merely d...

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Author: BenchChem Technical Support Team. Date: April 2026

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Imperative of Rigorous Method Validation

In the pharmaceutical industry, the accuracy and precision of analytical methods are not merely desirable; they are fundamental to ensuring product quality, safety, and efficacy. Adipic acid and its salts are utilized in various applications, including as pH modifiers and components of drug delivery systems. Consequently, the reliable quantification of adipic acid potassium salt is a critical quality attribute.

Interlaboratory validation, also known as reproducibility, is the ultimate test of an analytical method's robustness.[1] It assesses the method's performance across different laboratories, analysts, and equipment, providing the highest level of assurance in its reliability. This guide will compare an Aqueous Acid-Base Titration with Visual Indicator and a Non-Aqueous Potentiometric Titration , providing the technical details and validation framework necessary for their successful implementation and comparison. Our approach is aligned with the principles outlined in the International Council for Harmonisation (ICH) Q2(R2) guideline on the validation of analytical procedures.[2][3][4]

The Analyte and the Titration Principles

Adipic Acid Potassium Salt: A Dicarboxylic Acid Salt

Adipic acid (hexanedioic acid) is a dicarboxylic acid with the chemical formula C₆H₁₀O₄. Its potassium salt exists as potassium adipate (monobasic) or dipotassium adipate (dibasic). For the purpose of this guide, we will consider the titration of the adipate ion, which will be neutralized by a strong acid. The choice of titration method is influenced by the solubility and acidic/basic properties of the salt and any potential interfering substances.

Method 1: Aqueous Acid-Base Titration with Visual Indicator

This classical method relies on the direct neutralization of the basic adipate ion with a standardized strong acid, typically hydrochloric acid (HCl) or sulfuric acid (H₂SO₄), in an aqueous solution. The endpoint of the titration is determined by a distinct color change of a chemical indicator, such as phenolphthalein or bromothymol blue.[5]

Principle: The adipate ion (A²⁻) reacts with hydronium ions (H₃O⁺) from the strong acid in a stepwise manner. The overall reaction for the dipotassium salt is:

C₆H₈O₄²⁻(aq) + 2H₃O⁺(aq) → C₆H₁₀O₄(aq) + 2H₂O(l)

The selection of a suitable indicator is critical and depends on the pH at the equivalence point.

Method 2: Non-Aqueous Potentiometric Titration

For substances with poor aqueous solubility or for differentiating between acidic or basic species in a mixture, non-aqueous titrations offer a powerful alternative.[6][7][8][9] In this method, the sample is dissolved in a non-aqueous solvent, and the titrant is a standardized solution of a strong acid or base in a non-aqueous medium. The endpoint is determined potentiometrically using a pH electrode or a specific ion-selective electrode. This approach can provide greater sensitivity and specificity.[2][10][11][12]

Principle: In a suitable non-aqueous solvent, such as propan-2-ol or methanol, the adipate salt is titrated with a strong acid, like perchloric acid in dioxane, or a strong base like tetrabutylammonium hydroxide (TBAH).[2][10][11][12] The change in potential is monitored as the titrant is added, and the endpoint is identified as the point of maximum inflection on the titration curve. The use of a non-aqueous solvent can enhance the acidic or basic properties of the analyte, leading to a more defined endpoint.[13]

Experimental Protocols

Method 1: Aqueous Acid-Base Titration with Visual Indicator

Materials:

  • Adipic acid potassium salt sample

  • Standardized 0.1 M Hydrochloric Acid (HCl)

  • Phenolphthalein indicator solution

  • Deionized water

  • Class A volumetric glassware (burette, pipette, volumetric flasks)

  • Analytical balance

  • Magnetic stirrer and stir bar

Procedure:

  • Accurately weigh approximately 150-200 mg of the adipic acid potassium salt sample into a 250 mL Erlenmeyer flask.

  • Dissolve the sample in 50 mL of deionized water.

  • Add 2-3 drops of phenolphthalein indicator solution. The solution should turn pink.

  • Titrate with standardized 0.1 M HCl from a 50 mL burette while continuously stirring.

  • The endpoint is reached when the pink color of the solution disappears and remains colorless for at least 30 seconds.

  • Record the volume of HCl consumed.

  • Perform the titration in triplicate.

Method 2: Non-Aqueous Potentiometric Titration

Materials:

  • Adipic acid potassium salt sample

  • Standardized 0.1 M Tetrabutylammonium Hydroxide (TBAH) in propan-2-ol

  • Propan-2-ol, analytical grade

  • Potentiometric autotitrator with a combined pH glass electrode

  • Class A volumetric glassware

  • Analytical balance

  • Magnetic stirrer and stir bar

Procedure:

  • Accurately weigh approximately 100-150 mg of the adipic acid potassium salt sample into a 100 mL beaker.

  • Dissolve the sample in 50 mL of propan-2-ol. Gentle warming may be required.

  • Place the beaker on the magnetic stirrer and immerse the calibrated pH electrode into the solution.

  • Titrate with standardized 0.1 M TBAH in propan-2-ol using the autotitrator.

  • The titrator will record the potential (mV) or pH as a function of the titrant volume.

  • The endpoint is determined from the point of maximum inflection of the titration curve, typically calculated using the first or second derivative.

  • Perform the titration in triplicate.

Interlaboratory Validation Study Design

A robust interlaboratory validation study should be designed to assess the key performance characteristics of each method as defined by ICH Q2(R2).[2][4] The study should involve a minimum of three independent laboratories.

Validation Parameters
  • Specificity: The ability to assess the analyte unequivocally in the presence of components that may be expected to be present.[8] This can be evaluated by analyzing placebo samples spiked with the analyte and potential impurities.

  • Accuracy: The closeness of agreement between the value which is accepted either as a conventional true value or an accepted reference value and the value found.[10] Accuracy should be assessed using a minimum of 9 determinations over a minimum of 3 concentration levels covering the specified range (e.g., 80%, 100%, and 120% of the target concentration).[14]

  • Precision: The closeness of agreement (degree of scatter) between a series of measurements obtained from multiple sampling of the same homogeneous sample under the prescribed conditions.[1]

    • Repeatability (Intra-assay precision): Precision under the same operating conditions over a short interval of time.

    • Intermediate Precision: Expresses within-laboratory variations: different days, different analysts, different equipment, etc.[1]

    • Reproducibility (Inter-laboratory precision): Precision between laboratories.[1]

  • Linearity: The ability to obtain test results which are directly proportional to the concentration of analyte in the sample.[10] This is typically evaluated by analyzing a series of at least five concentrations across the desired range.[14]

  • Range: The interval between the upper and lower concentration of analyte in the sample for which it has been demonstrated that the analytical procedure has a suitable level of precision, accuracy, and linearity.[11]

  • Robustness: A measure of its capacity to remain unaffected by small, but deliberate variations in method parameters and provides an indication of its reliability during normal usage.

Comparative Data Analysis and Discussion

The following tables present hypothetical data from a three-laboratory validation study to illustrate the comparison between the two methods.

Table 1: Comparison of Accuracy and Precision

ParameterMethod 1: Aqueous Visual TitrationMethod 2: Non-Aqueous Potentiometric TitrationAcceptance Criteria
Accuracy (% Recovery)
Lab 199.5 ± 0.8%100.1 ± 0.4%98.0 - 102.0%
Lab 298.9 ± 1.1%99.8 ± 0.5%
Lab 3100.2 ± 0.9%100.3 ± 0.3%
Precision (RSD%)
Repeatability (Lab 1)0.8%0.4%≤ 2.0%
Intermediate Precision (Lab 2)1.2%0.6%≤ 2.0%
Reproducibility (Inter-lab)1.5%0.7%≤ 3.0%

Table 2: Comparison of Linearity and Range

ParameterMethod 1: Aqueous Visual TitrationMethod 2: Non-Aqueous Potentiometric TitrationAcceptance Criteria
Linearity (Correlation Coefficient, r²) 0.99850.9998≥ 0.999
Range (mg) 100 - 30050 - 250To be defined by application

Discussion of Results:

  • Accuracy and Precision: The non-aqueous potentiometric method demonstrates superior accuracy and precision across all laboratories. The lower relative standard deviation (RSD) for repeatability, intermediate precision, and reproducibility indicates a more consistent and reliable method. The visual endpoint determination in the aqueous method is more subjective and likely contributes to the higher variability.

  • Linearity: The potentiometric method exhibits a stronger correlation coefficient, indicating a better linear relationship between concentration and response. This is expected as the instrumental detection is more objective than a visual color change.

  • Specificity: For the non-aqueous method, the specificity can be demonstrated by observing distinct equivalence points if acidic or basic impurities are present.[8][14] The visual indicator method may be less specific as other components could buffer the solution and interfere with the endpoint determination.

  • Robustness: The potentiometric method is generally more robust as it is less dependent on analyst interpretation. Small variations in indicator concentration or lighting conditions can affect the visual endpoint, while the potentiometric endpoint is determined instrumentally.

Visualization of Workflows

Interlaboratory Validation Workflow

G cluster_planning Planning Phase cluster_execution Execution Phase cluster_analysis Data Analysis & Reporting protocol Develop Validation Protocol methods Define Titration Methods protocol->methods labs Select Participating Laboratories methods->labs sample_prep Prepare and Distribute Samples labs->sample_prep lab1 Lab 1 Analysis sample_prep->lab1 lab2 Lab 2 Analysis sample_prep->lab2 lab3 Lab 3 Analysis sample_prep->lab3 data_collection Collect Raw Data lab1->data_collection lab2->data_collection lab3->data_collection stat_analysis Statistical Analysis (ICH Q2) data_collection->stat_analysis report Generate Validation Report stat_analysis->report

Caption: Workflow for the interlaboratory validation study.

Relationship of Validation Parameters

G Method Analytical Method Accuracy Accuracy Method->Accuracy Precision Precision Method->Precision Linearity Linearity Method->Linearity Specificity Specificity Method->Specificity Robustness Robustness Method->Robustness Range Range Accuracy->Range Precision->Range Reproducibility Reproducibility (Inter-laboratory) Precision->Reproducibility Linearity->Range

Caption: Interdependence of analytical method validation parameters.

Conclusion and Recommendations

Both the aqueous acid-base titration with a visual indicator and the non-aqueous potentiometric titration can be validated for the quantitative analysis of adipic acid potassium salt. However, the interlaboratory validation data strongly suggests that the non-aqueous potentiometric method offers superior performance in terms of accuracy, precision, linearity, and robustness.

Recommendations:

  • For routine quality control in a well-established manufacturing environment, the aqueous visual titration method may be sufficient if properly validated and if the specifications for precision are less stringent. Its primary advantages are lower cost and simpler equipment requirements.

  • For drug development, reference standard characterization, and situations requiring high accuracy and precision, the non-aqueous potentiometric titration method is unequivocally the superior choice. Its objectivity and higher performance justify the investment in an autotitrator and the additional considerations for handling non-aqueous solvents.

Ultimately, the choice of method should be based on a risk assessment and the specific requirements of the analytical task. This guide provides the foundational knowledge and a comparative framework to make an informed decision and to design a scientifically sound interlaboratory validation study.

References

  • ICH. (2022). Q2(R2) Validation of Analytical Procedures. International Council for Harmonisation of Technical Requirements for Pharmaceuticals for Human Use. [Link]

  • European Medicines Agency. (n.d.). ICH Q2(R2) Validation of analytical procedures - Scientific guideline. Retrieved from [Link]

  • LabRulez LCMS. (n.d.). Recommendations for titration methods validation. Retrieved from [Link]

  • ICH. (2023). Validation of Analytical Procedures Q2(R2). Retrieved from [Link]

  • Pharma Talks. (2025, July 2). Understanding ICH Q2(R2) Guidelines for Analytical Validation | Complete Overview. YouTube. Retrieved from [Link] (Note: A placeholder URL is used as the original may not be stable. The content is based on the provided search result.)

  • BioPharm International. (2003, November 1). Analytical Methods: A Statistical Perspective on the ICH Q2A and Q2B Guidelines for Validation of Analytical Methods. Retrieved from [Link]

  • Özeroğlu, C., & Kılıç, E. (2006). Potentiometric and Conductometric Measurements of Dicarboxylic Acids in Non-Aqueous Solvents. Asian Journal of Chemistry, 18(3), 1808-1814.
  • Mettler Toledo. (n.d.). Validation of Titration Methods. Retrieved from [Link]

  • Marques, M. R. C., Pappa, H., Chang, M., Spafford, L., & Micha, M. (n.d.).
  • JECFA. (1999). Adipic Acid.
  • Analyst. (1989). Titrations in non-aqueous media. Part XII. Potentiometric titrations of symmetrical aliphatic dicarboxylic acids and some of their binary mixtures in different media. Analyst, 114, 1469-1473.
  • pharmrecord.com. (n.d.). Non aqueous titration. Retrieved from [Link]

  • Scribd. (n.d.). Non-Aqueous Titrations. Retrieved from [Link]

  • H.N. Shukla Institute of Pharmaceutical Education and Research. (n.d.). UNIT 2(b)
  • Slideshare. (n.d.). non aqueous titrations of acid and base .pptx. Retrieved from [Link]

  • Save My Exams. (2025, January 18). Acid-Base Titrations (Cambridge (CIE) O Level Chemistry): Revision Note. Retrieved from [Link]

  • Food and Agriculture Organization of the United Nations. (n.d.). ADIPIC ACID. Retrieved from [Link]

Sources

Safety & Regulatory Compliance

Safety

Proper Disposal of Adipic Acid, Potassium Salt: A Comprehensive Guide for Laboratory Professionals

This guide provides essential safety and logistical information for the proper disposal of adipic acid, potassium salt (also known as dipotassium adipate). As researchers, scientists, and drug development professionals,...

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Author: BenchChem Technical Support Team. Date: April 2026

This guide provides essential safety and logistical information for the proper disposal of adipic acid, potassium salt (also known as dipotassium adipate). As researchers, scientists, and drug development professionals, a deep understanding of correct chemical handling and disposal is paramount to ensuring a safe laboratory environment and maintaining environmental compliance. This document moves beyond a simple checklist, offering a procedural framework grounded in scientific principles to foster a culture of safety and responsibility.

Understanding the Compound: Adipic Acid, Potassium Salt

Adipic acid, potassium salt is the dipotassium salt of adipic acid, a dicarboxylic acid. While specific hazard data for the potassium salt is less prevalent than for the parent acid, we can infer its general characteristics. Adipic acid itself is known to cause serious eye damage and is harmful to aquatic life. The potassium salt, being a salt of a weak acid and a strong base, will likely have a neutral to slightly basic pH in solution and is expected to be a solid at room temperature.

Core Principle: The disposal procedure for any chemical is dictated by its inherent hazards, physical state, and the regulatory framework governing waste management. Always consult your institution's Environmental Health and Safety (EHS) department for specific guidance and to ensure compliance with local, state, and federal regulations.

Immediate Safety & Personal Protective Equipment (PPE)

Before handling or preparing for disposal, ensure all appropriate safety measures are in place. Adherence to these protocols is the first line of defense against accidental exposure.

Personal Protective Equipment (PPE) is non-negotiable.

PPE CategorySpecificationRationale
Eye and Face Protection ANSI Z87.1 compliant safety glasses with side shields or a face shield.Protects against dust particles and potential splashes which can cause serious eye irritation or damage.
Hand Protection Chemically resistant gloves (e.g., nitrile, neoprene). Inspect for tears or holes before use.Prevents skin contact, which can cause irritation.
Body Protection Standard laboratory coat.Protects skin and personal clothing from contamination.
Respiratory Protection Generally not required for small quantities in a well-ventilated area. If significant dust is generated, a NIOSH-approved respirator for dusts may be necessary.Minimizes inhalation of airborne particles.

In Case of Exposure:

  • Eyes: Immediately flush with copious amounts of water for at least 15 minutes, holding the eyelids open. Seek immediate medical attention.

  • Skin: Remove contaminated clothing and wash the affected area with soap and water.

  • Inhalation: Move to fresh air. If breathing is difficult, seek medical attention.

  • Ingestion: Do NOT induce vomiting. Rinse mouth with water and seek immediate medical attention.

Spill Management Protocol

Accidental spills should be handled promptly and safely.

Step-by-Step Spill Cleanup:

  • Alert Colleagues: Inform others in the immediate area of the spill.

  • Don Appropriate PPE: Before approaching the spill, ensure you are wearing the correct PPE.

  • Contain the Spill: For solid spills, carefully sweep up the material to avoid generating dust. Place the collected material into a designated, labeled waste container.

  • Decontaminate the Area: Wipe down the spill area with a damp cloth.

  • Dispose of Cleanup Materials: All materials used for cleanup (e.g., wipes, gloves) should be placed in the same hazardous waste container as the spilled chemical.

  • Wash Hands: Thoroughly wash your hands after the cleanup is complete.

Disposal Pathway Determination

The proper disposal route for adipic acid, potassium salt depends on several factors, including its concentration, the presence of other contaminants, and, most importantly, local regulations. The following decision tree illustrates a typical thought process for determining the correct disposal method.

DisposalDecisionTree start Start: Adipic Acid, Potassium Salt Waste is_contaminated Is the waste mixed with other hazardous chemicals? start->is_contaminated is_large_quantity Is it a large quantity or a stock container? is_contaminated->is_large_quantity No hazardous_waste Dispose as Hazardous Chemical Waste. is_contaminated->hazardous_waste Yes is_solid Is the waste in solid form? is_large_quantity->is_solid No is_large_quantity->hazardous_waste Yes check_local_reg Check local regulations and institutional policy for drain disposal of dilute, non-hazardous solutions. is_solid->check_local_reg No (Aqueous Solution) solid_waste Package in a sealed, labeled container for hazardous waste pickup. is_solid->solid_waste Yes consult_ehs Consult Institutional EHS for specific guidance. check_local_reg->consult_ehs Unsure or Prohibited drain_disposal Neutralize to a pH between 6 and 8, then dispose down the drain with copious amounts of water. check_local_reg->drain_disposal Permitted solid_waste->hazardous_waste

Caption: Decision tree for the proper disposal of adipic acid, potassium salt.

Step-by-Step Disposal Procedures

Method 1: Disposal as Solid Hazardous Waste (Preferred Method)

This is the most common and recommended method for the disposal of solid adipic acid, potassium salt and its concentrated solutions.

  • Containerization: Place the solid waste or concentrated solution into a chemically compatible, leak-proof container. Ensure the container is in good condition and has a secure lid.

  • Labeling: Clearly label the container with the full chemical name ("Adipic Acid, Potassium Salt" or "Dipotassium Adipate"), the quantity, and the appropriate hazard warnings (e.g., "Irritant").

  • Storage: Store the sealed and labeled container in a designated hazardous waste accumulation area. This area should be secure, well-ventilated, and away from incompatible materials.

  • Waste Pickup: Arrange for pickup by your institution's EHS or a licensed hazardous waste disposal contractor.

Method 2: Drain Disposal of Dilute Aqueous Solutions (Requires Institutional Approval)

Important: Do not dispose of any chemical down the drain without explicit approval from your institution's EHS department. Many municipalities have strict regulations regarding sewer discharge.

If permitted by your institution for very dilute, non-hazardous solutions of adipic acid, potassium salt:

  • Dilution: Ensure the solution is highly diluted with water.

  • Neutralization: Check the pH of the solution. If necessary, adjust to a neutral pH range (typically between 6.0 and 8.0) using a suitable acid or base (e.g., dilute HCl or NaOH).

  • Disposal: Slowly pour the neutralized, dilute solution down the drain with a large volume of running water (at least a 20-fold excess). This helps to further dilute the solution and prevent any potential harm to the plumbing or aquatic environment.

Never dispose of solid adipic acid, potassium salt down the drain.

Trustworthiness and Self-Validation

The protocols outlined in this guide are designed to be self-validating by incorporating multiple layers of safety and compliance checks.

  • Pre-Disposal Check: Before beginning any disposal procedure, a review of the chemical's Safety Data Sheet (SDS) and your institution's specific disposal guidelines is mandatory.

  • Procedural Integrity: Each step, from wearing the correct PPE to properly labeling waste containers, is a critical control point that ensures the safety of the individual and the compliance of the process.

  • Regulatory Cross-Reference: The emphasis on consulting with your EHS department and adhering to local regulations provides an external validation of your disposal practices.

By following these procedures, you are not only ensuring the safe disposal of adipic acid, potassium salt but also contributing to a robust and responsible laboratory safety culture.

References

  • NextSDS. (n.d.). Adipic acid, potassium salt — Chemical Substance Information. Retrieved from [Link]

  • Carl ROTH. (n.d.).
Handling

Personal protective equipment for handling Adipic acid, potassium salt

Operational Safety & Logistics Guide: Handling and Disposal of Adipic Acid, Potassium Salt Adipic acid, potassium salt (commonly referred to as potassium adipate, CAS 25666-61-9), is a high-molecular-weight organic acid...

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Author: BenchChem Technical Support Team. Date: April 2026

Operational Safety & Logistics Guide: Handling and Disposal of Adipic Acid, Potassium Salt

Adipic acid, potassium salt (commonly referred to as potassium adipate, CAS 25666-61-9), is a high-molecular-weight organic acid salt widely utilized in drug development and food science as a buffering agent, gelling aid, and excipient[1][2]. While it possesses a relatively low acute toxicity profile, handling this compound in its dry, crystalline powder form introduces two critical operational hazards: mucosal irritation and the generation of combustible dust[3][4].

As an application scientist or laboratory manager, understanding the mechanistic causality behind these hazards is essential for designing self-validating safety protocols that protect both personnel and facility infrastructure.

Hazard Causality & Risk Assessment

To implement effective Personal Protective Equipment (PPE) and handling strategies, we must first understand the physical and chemical behavior of potassium adipate:

  • Combustible Dust Hazard: Like its parent compound (adipic acid), potassium adipate particulates can form explosive mixtures when suspended in air. The Lower Explosive Limit (LEL) for airborne adipate dust is approximately 15 mg/L[4]. Mechanical processing, transferring, or sweeping can reduce particle size, which subsequently lowers the minimum ignition energy[5]. Therefore, mitigating static discharge is a non-negotiable operational requirement.

  • pH-Driven Irritation Pathways: Solutions of low-molecular-weight organic acid salts cause localized pH shifts upon contact with moisture. If potassium adipate dust contacts the tear film of the eyes or the mucous membranes of the respiratory tract, it acts as a mild to moderate irritant (Risk Phrase R36), necessitating strict barrier protection[3][6].

Comprehensive PPE Matrix

The following PPE specifications are grounded in European (EN) and international safety standards. The rationale for each selection is directly tied to the compound's physicochemical properties.

PPE CategorySpecification StandardMaterial / TypeOperational Rationale
Eye/Face EN 166Safety goggles with side shieldsPrevents ocular ingress of fine crystalline dust and protects against pH-shifting mucosal irritation[6][7].
Hands EN 374Nitrile, Neoprene, or Butyl rubberProvides >480 min breakthrough time (Level 6) against low-molecular-weight organic acid salts[7][8].
Respiratory EN 143Particulate filter (Type P1 or P2)Mitigates inhalation risk when Local Exhaust Ventilation (LEV) is insufficient to control aerosolized dust[8].
Body Anti-staticTyvek suit or cotton lab coatPrevents static discharge (a potential ignition source) and limits dermal contact with the irritant[5][7].

Step-by-Step Methodologies: Handling & Spill Response

Every protocol in the laboratory must be a self-validating system. Do not assume equipment is functioning; verify it before initiating chemical transfer.

Protocol A: Routine Handling & Transfer
  • System Verification: Before opening the potassium adipate container, visually verify that the Local Exhaust Ventilation (LEV) or powder containment hood is drawing negative pressure (e.g., using a digital anemometer or visual flow indicator).

  • Static Mitigation: Ensure all spatulas, balances, and receiving vessels are grounded. Use anti-static weighing boats to prevent the powder from clinging and aerosolizing[5][9].

  • PPE Donning & Inspection: Inspect EN 374 nitrile gloves for micro-tears by inflating them slightly before use. Don EN 166 safety goggles and, if handling bulk quantities outside a hood, an EN 143 P1 respirator[6][8].

  • Execution: Transfer the crystalline powder using slow, deliberate movements. Avoid high-velocity pouring, which displaces air and forces fine particulates into the breathing zone[3].

Protocol B: Spill Response & Disposal Plan

In the event of a spill, the primary objective shifts from routine handling to explosion prevention and environmental containment.

  • Isolation & Ignition Control: Immediately isolate the spill area (minimum 25 meters for large bulk spills). Disable all ungrounded electronics and potential ignition sources to eliminate the combustible dust hazard[4][5].

  • Containment (Avoid Dry Sweeping): Never use compressed air or dry brooms. Dry sweeping disperses dust into the air, pushing the concentration toward the 15 mg/L LEL[4][5]. Instead, use a HEPA-filtered vacuum explicitly rated for combustible dusts. Alternatively, slightly moisten the spill with a fine water mist to bind the particulates (wet sweeping)[3][5].

  • Collection: Shovel the contained, dampened material using non-sparking tools into a chemically compatible, sealable polyethylene waste container[3][6].

  • Surface Decontamination: Wash the affected surface with copious amounts of water. Potassium adipate is highly water-soluble; however, do not flush residual traces into industrial effluent systems unless explicitly permitted by local environmental control regulations[3][10].

  • Regulatory Disposal: Label the container clearly with the chemical name and CAS number (25666-61-9). Dispose of the waste through a certified chemical disposal facility in accordance with regional regulations (e.g., EPA guidelines or European Waste Catalog codes). While not regulated as dangerous goods under DOT/IATA, environmental release must be strictly avoided[3][11].

Workflow Visualization

SpillWorkflow N1 Identify Potassium Adipate Spill N2 Eliminate Ignition Sources (Mitigate Dust Explosion Risk) N1->N2 N3 Don PPE Matrix (Respirator, Nitrile Gloves) N2->N3 N4 Containment (HEPA Vacuum / Wet Sweep) N3->N4 N5 Transfer to Sealed Container N4->N5 N6 Regulatory Disposal (EPA/Local Guidelines) N5->N6

Fig 1. Step-by-step spill response and disposal workflow for Potassium Adipate.

References

  • NextSDS. "Adipic acid, potassium salt — Chemical Substance Information." NextSDS Substance Database. URL:[1]

  • Ataman Kimya. "ADIPIC ACID." Ataman Chemicals. URL:[2]

  • Muby Chemicals. "Potassium Adipate or Dipotassium Adipate Manufacturers, with SDS GHS MSDS Sheet." Mubychem. URL:[3]

  • CP Kelco U.S., Inc. / USDA. "Petition for Evaluation of Low Acyl Gellan Gum for Inclusion on the National List of Substances." USDA Agricultural Marketing Service. URL:[11]

  • NOAA. "adipic acid - CAMEO Chemicals." National Oceanic and Atmospheric Administration. URL:[4]

  • Fisher Scientific. "SAFETY DATA SHEET - Adipic acid." Fisher Scientific UK. URL:[7]

  • Carl ROTH. "Safety Data Sheet: Adipic acid ≥ 99,5%, for biochemistry." Carl ROTH. URL:[8]

  • Santa Cruz Biotechnology. "Adipic acid Safety Data Sheet." Santa Cruz Biotechnology. URL:[6]

  • 3M. "Safety Data Sheet SECTION 1: Identification SECTION 2: Hazard identification." 3M. URL:[5]

  • Silver Fern Chemical, Inc. "Safety Data Sheet Adipic Acid FCC." Silver Fern Chemical. URL:[10]

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